Gamma-6Z-Dodecenolactone-d2

Core Science & Biosynthesis

A Technical Guide to the Fundamental Properties of (Z)-6-Dodecen-gamma-lactone

Disclaimer: No publicly available scientific data could be located for "Gamma-6Z-Dodecenolactone-d2". The following information pertains to the non-deuterated analogue, (Z)-6-Dodecen-gamma-lactone. The "-d2" designation typically indicates the presence of two deuterium (B1214612) atoms, which would slightly alter the molecular weight and could be used in metabolic or mechanistic studies. However, without information on the specific location of the deuterium atoms, a detailed analysis of the deuterated compound is not possible.

This technical guide provides a comprehensive overview of the core properties of (Z)-6-Dodecen-gamma-lactone, tailored for researchers, scientists, and professionals in drug development. The document covers the fundamental chemical and physical properties, general synthesis methodologies, and known biological activities of this and related gamma-lactones.

Fundamental Properties of (Z)-6-Dodecen-gamma-lactone

(Z)-6-Dodecen-gamma-lactone, also known as (Z)-6-dodecen-4-olide, is a naturally occurring volatile organic compound. It is found in some dairy products and is also secreted as a pheromone by certain animals.[1] It possesses a characteristic creamy, cheesy, and fatty aroma with fruity and floral undertones.[1]

Below is a summary of its key physical and chemical properties.

Property	Value	Reference
Molecular Formula	C₁₂H₂₀O₂	[2][3]
Molecular Weight	196.29 g/mol	[2][3]
IUPAC Name	5-[(Z)-oct-2-en-1-yl]oxolan-2-one	[1]
Synonyms	(Z)-6-Dodecen-4-olide, cis-6-Dodecen-4-olide	[1][4]
Appearance	Colorless to yellow clear liquid (estimated)	[5]
Density	1.0 ± 0.1 g/cm³	[1]
Boiling Point	Estimated 311.2 ± 11.0 °C	[1]
Flash Point	> 100 °C	[5]
Solubility in Water	Estimated 15.6 - 64.9 mg/L	[1]
XLogP3-AA	3.6	[2]
Topological Polar Surface Area	26.3 Ų	[2]
Hydrogen Bond Donor Count	0	[2]
Hydrogen Bond Acceptor Count	2	[2]
Rotatable Bond Count	7	[2]

Synthesis of Gamma-Lactones: Experimental Protocols

General Synthetic Approaches:

• Lactonization of Hydroxyalkenoic Acids: A common method involves the cyclization of a corresponding 4-hydroxyalkenoic acid. This can be achieved through alkaline hydrolysis of a 4-hydroxy-(2E)-alkenoate followed by acid treatment and lactonization, for example, using 2,4,6-trichlorobenzoyl chloride in pyridine.[6][7]

• Palladium-Catalyzed Synthesis: A one-step synthesis of γ-lactones from homoallylic alcohols can be achieved using palladium catalysis.[8]

• Biocatalytic Synthesis: Enzymatic methods, such as Baeyer-Villiger oxidations of cyclic ketones or oxidative lactonization of diols, offer stereoselective routes to chiral lactones.[9]

Generalized Experimental Protocol for Lactonization:

The following is a generalized protocol for the synthesis of a gamma-lactone from a γ,δ-unsaturated ester, based on a chemoenzymatic approach.[10]

• Epoxidation and Lactonization: The starting γ,δ-unsaturated ester is dissolved in a suitable solvent such as chloroform.

• An epoxidizing agent, for example, meta-chloroperoxybenzoic acid (m-CPBA), is added to the solution.

• A catalytic amount of a strong acid, such as trifluoroacetic acid, is added to facilitate the lactonization.[10]

• The reaction mixture is stirred at room temperature for a specified period (e.g., 24 hours).[10]

• Work-up: The reaction mixture is diluted with the solvent and washed successively with solutions of sodium bisulfite (to quench excess m-CPBA), sodium bicarbonate (to neutralize the acid), and brine.

• The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography to yield the desired gamma-lactone.

A generalized workflow for the synthesis of gamma-lactones.

Biological Activity and Signaling Pathways

Specific studies on the biological activity and signaling pathways of (Z)-6-Dodecen-gamma-lactone are limited. However, the broader class of gamma-lactones is known to exhibit a wide range of biological effects.

Pheromonal Activity: (Z)-6-Dodecen-4-olide acts as a pheromone in the Columbian black-tailed deer, where it is secreted in the urine and is involved in olfactory communication.[1] It is also found in the glandular secretions of other antelope species, suggesting a role in signaling dominance, sex, and health status.[1]

General Biological Activities of Gamma-Lactones:

• Antimicrobial and Antifungal Activity: Many gamma-lactones have demonstrated antimicrobial and antifungal properties. For instance, α-methylene-γ-lactones have been shown to inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli, and fungi like Aspergillus niger and Saccharomyces cerevisiae.[11] The antimicrobial effects of some γ-lactones tend to increase with the length of their side chain.[12]

• Cytotoxic and Anticancer Activity: Certain terpenoid lactones are known for their cytotoxicity against various cancer cell lines.[13] Some γ-lactam (a related class of compounds) derivatives have also shown potential in medicinal chemistry.[14]

• Anti-inflammatory Activity: Sesquiterpene lactones are reported to have anti-inflammatory properties.[15]

• Structure-Activity Relationship: For some sesquiterpene lactones, the presence of an α-methylene-γ-lactone moiety is crucial for their biological activity, such as the stimulation of mast cell degranulation.[16] Alkylation of this group can significantly reduce the compound's activity.[16]

As no specific signaling pathways for (Z)-6-Dodecen-gamma-lactone have been elucidated, a diagram illustrating a key structure-activity relationship for some bioactive lactones is provided below.

Importance of the α-methylene-γ-lactone moiety for biological activity.

References

• 1. (Z)-6-Dodecen-4-olide - Wikipedia [en.wikipedia.org]
• 2. (Z)-6-Dodecen-gamma-lactone | C12H20O2 | CID 129829806 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 6-Dodecenyl-γ-lactone [webbook.nist.gov]
• 4. 6-Dodecenyl-«gamma»-lactone (CAS 15456-69-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. (Z)-dairy lactone, 18679-18-0 [thegoodscentscompany.com]
• 6. Synthesis of γ- and δ-Lactone Natural Products by Employing a trans–cis Isomerization/Lactonization Strategy [jstage.jst.go.jp]
• 7. Synthesis of γ- and δ-lactone natural products by employing a trans-cis isomerization/lactonization strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lactone synthesis [organic-chemistry.org]
• 9. Biocatalytic synthesis of lactones and lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis and biological activity of alpha-methylene-gamma-lactones as new aroma chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Biological Activity of Selected Natural and Synthetic Terpenoid Lactones [mdpi.com]
• 14. Biologically active γ-lactams: synthesis and natural sources - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. Sesquiterpene Lactones: A Review of Biological Activities -Journal of Life Science | Korea Science [koreascience.kr]
• 16. Considerations of the structure of sesquiterpene lactones on biological activity: influence of the alpha-methylene-gamma-lactone moiety on mast cell degranulation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Gamma-6Z-Dodecenolactone-d2: Synthesis and Application in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of Gamma-6Z-Dodecenolactone-d2, a deuterated isotopologue of the naturally occurring aroma compound, (4S, 6Z)-6-dodecen-4-olide. It is important to note that Gamma-6Z-Dodecenolactone-d2 is a synthetic molecule and is not known to occur naturally. Its primary application is as an internal standard in stable isotope dilution assays (SIDA) for the precise and accurate quantification of its non-deuterated counterpart in various biological and commercial matrices.[1][2][3] The replacement of hydrogen with deuterium (B1214612) atoms provides a mass shift that is easily detectable by mass spectrometry, without significantly altering the chemical and physical properties of the molecule.[4][5] This allows for its use as a reliable tracer and internal standard in analytical methodologies.[6]

Natural Occurrence of Gamma-6Z-Dodecenolactone

The non-deuterated form of the compound, (4S, 6Z)-6-dodecen-4-olide, also known as cis-6-dodecen-4-olide or butter lactone, is a naturally occurring flavor and aroma compound. It has been identified in a variety of sources, where it contributes to the characteristic scent and taste.[7]

Table 1: Natural Occurrence of (4S, 6Z)-6-dodecen-4-olide

Source	Organism/Product Type	Reference(s)
Butter	Dairy Product	[7]
Male Tarsal Scent Gland	Black-tailed Deer	[7][8]
Cultured Broth	Sporobolomyces odorus (yeast)	[7][9]
Lamb Fat	Animal Product	[7]
Pedal Gland Exudate	Bontebok	[7]
Pheromone	Crested porcupine	[8]
Pheromone	Egyptian dorcas gazelle	[8]

Proposed Synthesis of Gamma-6Z-Dodecenolactone-d2

A plausible synthetic route for Gamma-6Z-Dodecenolactone-d2 can be adapted from the established synthesis of its non-deuterated analogue.[7] The key step for deuterium incorporation is the catalytic reduction of an alkyne precursor using deuterium gas (D2) instead of hydrogen gas (H2). The use of a Lindlar catalyst ensures the formation of the desired Z-alkene stereochemistry.[10]

Synthetic Pathway

The proposed multi-step synthesis starts from commercially available (R)-epichlorohydrin and 1-heptyne (B1330384). The final step involves a stereoselective deuteration to yield the target molecule.

Caption: Proposed synthetic pathway for Gamma-6Z-Dodecenolactone-d2.

Experimental Protocol for Synthesis

Step 1: Synthesis of (R)-1-chloro-2-hydroxy-4-nonyne To a solution of 1-heptyne in anhydrous tetrahydrofuran (B95107) (THF), vinylmagnesium chloride is added dropwise at 0°C under an inert atmosphere. The mixture is stirred for 30 minutes, followed by the addition of (R)-epichlorohydrin at 30°C. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride and extracted with diethyl ether. The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography to yield (R)-1-chloro-2-hydroxy-4-nonyne.[7]

Step 2: Synthesis of (R)-5-(1-heptynyl)dihydrofuran-2(3H)-one Sodium hydride is added to a solution of dimethyl malonate in anhydrous THF at 0°C. The mixture is stirred for 20 minutes, followed by the addition of a solution of (R)-1-chloro-2-hydroxy-4-nonyne in THF. The reaction mixture is heated to reflux and stirred overnight. After cooling to room temperature, the reaction is quenched with water and extracted with ethyl acetate (B1210297). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The resulting product is then subjected to hydrolysis and decarboxylation by heating with aqueous sodium hydroxide, followed by acidification to yield (R)-5-(1-heptynyl)dihydrofuran-2(3H)-one.[7]

Step 3: Synthesis of Gamma-6Z-Dodecenolactone-d2 (R)-5-(1-heptynyl)dihydrofuran-2(3H)-one is dissolved in a suitable solvent (e.g., ethyl acetate or hexane) containing a catalytic amount of Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead).[10] The reaction vessel is purged with deuterium gas (D2), and the mixture is stirred vigorously under a D2 atmosphere (typically 1 atm) at room temperature. The progress of the reaction is monitored by gas chromatography (GC) or TLC. Upon complete consumption of the starting material, the catalyst is removed by filtration through a pad of celite. The filtrate is concentrated under reduced pressure to yield Gamma-6Z-Dodecenolactone-d2.[11] The final product should be characterized by NMR and mass spectrometry to confirm deuterium incorporation and stereochemistry.

Application in Quantitative Analysis: Stable Isotope Dilution Assay (SIDA)

Gamma-6Z-Dodecenolactone-d2 is an ideal internal standard for the quantification of natural (4S, 6Z)-6-dodecen-4-olide in complex matrices using SIDA coupled with gas chromatography-mass spectrometry (GC-MS).[12][13]

Principle of SIDA

A known amount of the deuterated standard (Gamma-6Z-Dodecenolactone-d2) is added to the sample at the beginning of the extraction procedure. The deuterated standard behaves almost identically to the native analyte during extraction, cleanup, and chromatographic analysis. By measuring the ratio of the mass spectrometric response of the native analyte to the deuterated standard, the concentration of the native analyte in the original sample can be accurately calculated. This method corrects for losses during sample preparation and variations in instrument response.[1][12]

Analytical Workflow

The general workflow for the quantification of Gamma-6Z-Dodecenolactone using a deuterated internal standard is outlined below.

Caption: Workflow for quantitative analysis using SIDA.

Experimental Protocol for Quantitative Analysis

Sample Preparation and Extraction:

• A known weight of the sample (e.g., 1 gram of butter fat) is placed in a vial.

• A precise volume of a standard solution of Gamma-6Z-Dodecenolactone-d2 in a suitable solvent is added to the sample.[14]

• The sample is homogenized and extracted with an appropriate organic solvent (e.g., methanol or a hexane/ether mixture).[15][16]

• The mixture is centrifuged, and the organic layer containing the lactones is collected.

• The extraction may be repeated to ensure quantitative recovery.

• The combined organic extracts are concentrated under a gentle stream of nitrogen.

GC-MS Analysis:

• The concentrated extract is reconstituted in a small volume of a suitable solvent for GC injection.

• An aliquot of the sample is injected into a GC-MS system equipped with a suitable capillary column (e.g., a polar or chiral column for enantiomeric separation if needed).[14]

• The GC oven temperature is programmed to achieve separation of the target analyte from other matrix components.

• The mass spectrometer is operated in selected ion monitoring (SIM) mode to detect specific ions for both the native lactone and the deuterated standard. For Gamma-6Z-Dodecenolactone, a characteristic fragment ion would be monitored (e.g., m/z 85 for the γ-lactone ring fragment), and for the d2-standard, the corresponding ion shifted by 2 mass units (m/z 87) would be monitored.[16]

Quantification:

• Calibration curves are prepared using standard solutions containing known concentrations of the native lactone and a fixed concentration of the deuterated internal standard.

• The ratio of the peak area of the native analyte to the peak area of the deuterated standard is calculated for both the calibration standards and the samples.

• The concentration of Gamma-6Z-Dodecenolactone in the original sample is determined by comparing the area ratio from the sample to the calibration curve.[13]

Conclusion

Gamma-6Z-Dodecenolactone-d2, while not a naturally occurring molecule, is an indispensable tool for analytical chemists. Its synthesis, based on established methods for its non-deuterated analogue, allows for the production of a high-purity internal standard. The use of this deuterated standard in stable isotope dilution assays enables highly accurate and precise quantification of the naturally occurring (4S, 6Z)-6-dodecen-4-olide, a significant contributor to the flavor and aroma of various food products and a component of animal semiochemicals. This technical guide provides the fundamental information required for the synthesis and application of Gamma-6Z-Dodecenolactone-d2 in advanced research and quality control settings.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of deuterated gamma-lactones for use in stable isotope dilution assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deuterium Labeling Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 5. hwb.gov.in [hwb.gov.in]
• 6. pubs.acs.org [pubs.acs.org]
• 7. internationaljournalssrg.org [internationaljournalssrg.org]
• 8. Semiochemical compound: (Z)-6-Dodecen-4-olide | C12H20O2 [pherobase.com]
• 9. mdpi.com [mdpi.com]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Quantitation of Nine Lactones in Dairy Cream by Stable Isotope Dilution Assays Based on Novel Syntheses of Carbon-13-Labeled γ-Lactones and Deuterium-Labeled δ-Lactones in Combination with Comprehensive Two-Dimensional Gas Chromatography with Time-of-Flight Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Quantitative Analysis of Lactone Enantiomers in Butter and Margarine through the Combination of Solvent Extraction and Enantioselective Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Spectroscopic and Synthetic Profile of Gamma-6Z-Dodecenolactone-d2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Gamma-6Z-Dodecenolactone-d2, a deuterated derivative of the naturally occurring gamma-lactone. Due to the limited availability of direct spectroscopic data for the deuterated compound, this guide presents the detailed spectroscopic analysis of the non-deuterated analogue, (Z)-6-Dodecen-4-olide, and subsequently predicts the expected spectral changes upon deuteration at the C4 position. This information is critical for researchers engaged in metabolic studies, pharmacokinetic analysis, and as a standard for mass spectrometry-based quantification.

Chemical Structure and Properties

• Compound Name: Gamma-6Z-Dodecenolactone-d2

• Non-deuterated Analogue: (Z)-6-Dodecen-4-olide, cis-6-Dodecen-4-olide

• CAS Number (Non-deuterated): 18679-18-0[1][2]

• Molecular Formula (Non-deuterated): C₁₂H₂₀O₂[1]

• Molecular Weight (Non-deuterated): 196.29 g/mol [3][4]

• Appearance: Colorless liquid[3]

Spectroscopic Data

The following tables summarize the available and predicted spectroscopic data for (Z)-6-Dodecen-4-olide and its deuterated analogue.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data of (Z)-6-Dodecen-4-olide (Predicted based on related structures and general chemical shift knowledge)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Predicted Change upon Deuteration at C4
~4.5	m	1H	H-4 (γ-proton)	Signal disappears
~5.5	m	2H	H-6, H-7	No significant change
~2.5	m	2H	H-2 (α-protons)	No significant change
~2.3	m	2H	H-5	No significant change
~2.0	m	2H	H-8	No significant change
~1.3	m	6H	H-9, H-10, H-11	No significant change
~0.9	t	3H	H-12	No significant change

Table 2: ¹³C NMR Spectroscopic Data of (Z)-6-Dodecen-4-olide

Data sourced from PubChem (CID: 5352428) and recorded on a Bruker HX-90 instrument.[3]

Chemical Shift (ppm)	Assignment	Predicted Change upon Deuteration at C4
~177	C-1 (C=O)	No significant change
~130	C-6 or C-7	No significant change
~125	C-6 or C-7	No significant change
~80	C-4 (γ-C)	Signal becomes a triplet (due to C-D coupling) and shifts slightly upfield.
~35-20	Methylene carbons	No significant change
~14	C-12 (CH₃)	No significant change

Mass Spectrometry (MS)

Table 3: Mass Spectrometry Data of (Z)-6-Dodecen-4-olide

Data consistent with GC-MS information from PubChem (CID: 5352428).[3]

m/z	Relative Intensity	Proposed Fragment	Predicted Change upon Deuteration at C4
196	Low	[M]⁺ (Molecular Ion)	Molecular ion shifts to m/z 198.
85	High	[C₅H₅O]⁺ (Resulting from cleavage of the side chain)	No significant change in this fragment.

Infrared (IR) Spectroscopy

Table 4: Infrared (IR) Spectroscopic Data of (Z)-6-Dodecen-4-olide

Data sourced from an ATR-IR spectrum on SpectraBase, sample from Aldrich.[3]

Wavenumber (cm⁻¹)	Functional Group Assignment	Predicted Change upon Deuteration at C4
~2925	C-H stretch (alkane)	A new C-D stretch will appear around 2100-2200 cm⁻¹. The C-H stretch at C4 will disappear.
~1775	C=O stretch (γ-lactone)	No significant change.
~1655	C=C stretch (alkene)	No significant change.
~1180	C-O stretch	No significant change.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above. Specific parameters may vary based on the instrumentation used.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire spectra at room temperature.

  • Use a sufficient number of scans to obtain a good signal-to-noise ratio.

  • Reference the spectrum to the residual solvent peak of CDCl₃ (δ 7.26 ppm).

• ¹³C NMR Acquisition:

  • Acquire spectra using a proton-decoupled pulse sequence.

  • A larger number of scans will be required compared to ¹H NMR.

  • Reference the spectrum to the solvent peak of CDCl₃ (δ 77.16 ppm).

Mass Spectrometry

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a suitable temperature (e.g., 60 °C), hold for a few minutes, then ramp to a final temperature (e.g., 280 °C) at a rate of 10 °C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

Infrared (IR) Spectroscopy

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer, often equipped with an attenuated total reflectance (ATR) accessory.

• Sample Preparation: For ATR-FTIR, a small drop of the neat liquid is placed directly on the ATR crystal.

• Acquisition:

  • Collect the spectrum over a range of 4000 to 400 cm⁻¹.

  • Acquire a background spectrum of the clean ATR crystal before analyzing the sample.

  • Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.

Synthesis of (4S, 6Z)-6-Dodecen-4-olide

A reported synthesis of (4S, 6Z)-6-dodecen-4-olide involves the reaction of (R)-epichlorohydrin with 1-heptyne, followed by reaction with dimethyl malonate, hydrolysis, decarboxylation, and finally hydrogenation using a Lindlar catalyst.[5][6]

References

• 1. (Z)-6-Dodecen-4-olide - Wikipedia [en.wikipedia.org]
• 2. Semiochemical compound: (Z)-6-Dodecen-4-olide | C12H20O2 [pherobase.com]
• 3. cis-6-Dodecen-4-olide | C12H20O2 | CID 5352428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (+)-6-Dodecen-4-olide | C12H20O2 | CID 12237818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. A Convenient Synthesis of (4S, 6Z)- and (4S, 6E)-6- Dodecen-4-olide, Known to Significantly Contribute to Milk Flavor [internationaljournalssrg.org]
• 6. internationaljournalssrg.org [internationaljournalssrg.org]

An In-depth Technical Guide to the Isotopic Labeling and Purity of γ-6Z-Dodecenolactone-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, isotopic labeling, and purity analysis of γ-6Z-Dodecenolactone-d2. While direct synthesis protocols for this specific deuterated unsaturated lactone are not extensively documented, this guide outlines established methodologies for the synthesis of closely related deuterated γ-lactones, which can be adapted for the target molecule. The information presented herein is intended to serve as a foundational resource for researchers engaged in the synthesis and application of isotopically labeled compounds.

Deuterium-labeled compounds are invaluable tools in various scientific disciplines, including drug metabolism studies, pharmacokinetic analysis, and as internal standards in quantitative mass spectrometry. The introduction of deuterium (B1214612) atoms into a molecule can subtly alter its physicochemical properties, and in drug development, it can influence metabolic pathways, potentially leading to improved therapeutic profiles.

Synthesis of Deuterated γ-Lactones

The synthesis of deuterated γ-lactones can be achieved through several strategic approaches. Two prominent methods, adapted from the synthesis of deuterated γ-dodecalactone, are presented here as viable pathways for the synthesis of γ-6Z-Dodecenolactone-d2.

Method 1: Reduction of a Hydroxypropiolic Acid Precursor with Deuterium Gas

A robust method for introducing deuterium at specific positions in the lactone ring involves the reduction of a protected hydroxypropiolic acid with deuterium gas. This approach offers high levels of deuterium incorporation.[1]

Quantitative Data Summary (Based on synthesis of [2,2,3,3-2H4]-γ-dodecalactone)

Parameter	Value	Reference
Deuterium Incorporation	>89%	[1]
Overall Yield	19%	[1]

Experimental Protocol

A detailed experimental protocol for this method would involve the following key steps:

• Synthesis of the Precursor: Preparation of a doubly protected hydroxypropiolic acid corresponding to the γ-6Z-dodecenolactone structure.

• Deuteration: Catalytic reduction of the propiolic acid precursor using deuterium gas (D2) in the presence of a suitable catalyst (e.g., Lindlar's catalyst to achieve the Z-configuration of the double bond, followed by a second reduction step).

• Deprotection and Lactonization: Removal of the protecting groups to allow for spontaneous or acid-catalyzed cyclization to form the deuterated γ-lactone.

• Purification: Purification of the final product using techniques such as column chromatography or distillation.

Method 2: Free Radical Addition to a Deuterated Alkene

An alternative strategy involves the free radical addition of a suitable reagent to a deuterated alkene. This method is particularly useful when the starting deuterated alkene is commercially available or readily synthesized.[1]

Quantitative Data Summary (Based on synthesis of [3,3,4-2H3]-γ-dodecalactone)

Parameter	Value	Reference
Deuterium Incorporation	>92%	[1]
Overall Yield	23%	[1]
Purity of Starting Alkene	High purity is crucial for good yields	[1]

Experimental Protocol

The key steps in this synthetic approach are:

• Preparation of Deuterated Alkene: Synthesis or procurement of [1,1,2-2H3]-1-decene, which would serve as a precursor for γ-6Z-Dodecenolactone-d2.

• Free Radical Addition: Reaction of the deuterated alkene with 2-iodoacetamide in the presence of a radical initiator.

• Lactonization: Hydrolysis of the resulting amide and subsequent lactonization to form the deuterated γ-lactone.

• Purification: Isolation and purification of the target molecule.

Purity Analysis

Ensuring the chemical and isotopic purity of the synthesized γ-6Z-Dodecenolactone-d2 is critical for its intended applications. A combination of analytical techniques is typically employed.

Analytical Techniques for Purity Assessment

Technique	Purpose
Gas Chromatography (GC)	To determine the chemical purity by separating the target compound from any impurities.
Mass Spectrometry (MS)	To confirm the molecular weight and determine the level of deuterium incorporation by analyzing the mass-to-charge ratio of the molecular ion and its fragments.
Nuclear Magnetic Resonance (NMR) Spectroscopy	1H NMR is used to confirm the structure and the absence of protons at the labeled positions, while 2H NMR directly observes the deuterium signal.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the two primary synthetic methodologies described.

Caption: Synthetic workflow for Method 1.

Caption: Synthetic workflow for Method 2.

Caption: Workflow for purity analysis.

This guide provides a framework for the synthesis and analysis of γ-6Z-Dodecenolactone-d2 based on established chemical literature for similar molecules. Researchers should note that optimization of reaction conditions will be necessary to achieve the desired yields and purity for this specific target compound.

References

• 1. Synthesis of deuterated gamma-lactones for use in stable isotope dilution assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking the Therapeutic Potential of Deuterated Molecules: A Technical Guide to Gamma-6Z-Dodecenolactone-d2 Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gamma-6Z-dodecenolactone, an unsaturated fatty acid lactone, presents a compelling scaffold for therapeutic innovation. The strategic incorporation of deuterium (B1214612) to create Gamma-6Z-Dodecenolactone-d2 offers a promising avenue to enhance its pharmacokinetic and pharmacodynamic profile, potentially unlocking new therapeutic applications. This technical guide delineates key research areas for this deuterated compound, providing a framework for its synthesis, biological evaluation, and mechanistic investigation. By leveraging the kinetic isotope effect, researchers can explore the potential of Gamma-6Z-Dodecenolactone-d2 in oncology, infectious diseases, and inflammatory conditions, paving the way for novel drug candidates with improved efficacy and safety.

Introduction: The Rationale for Deuterating Gamma-6Z-Dodecenolactone

Gamma-lactones are a class of organic compounds found in various natural sources and are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] Gamma-6Z-dodecenolactone, with its unsaturated side chain, is a lipophilic molecule that can readily interact with cellular membranes and proteins.

Deuterium, a stable isotope of hydrogen, has gained significant attention in drug discovery.[3][4] The substitution of hydrogen with deuterium at specific metabolic sites can slow down the rate of enzymatic degradation, a phenomenon known as the kinetic isotope effect.[] This can lead to several therapeutic advantages:

• Improved Metabolic Stability: A reduced rate of metabolism can increase the drug's half-life and overall exposure.[4]

• Enhanced Efficacy: Prolonged exposure can lead to a more sustained therapeutic effect.

• Improved Safety Profile: Slower metabolism can reduce the formation of potentially toxic metabolites.[6]

• Reduced Dosing Frequency: A longer half-life may allow for less frequent administration, improving patient compliance.[4]

Given the potential biological activities of the parent compound, Gamma-6Z-Dodecenolactone-d2 emerges as a strong candidate for research and development. This guide outlines potential research avenues to explore its therapeutic utility.

Potential Research Areas

Oncology

Hypothesis: Deuteration of Gamma-6Z-dodecenolactone at metabolically labile positions will enhance its cytotoxic and anti-proliferative effects against cancer cells by increasing its stability and intracellular concentration.

Proposed Research:

• In Vitro Cytotoxicity Screening: Evaluate the cytotoxic activity of Gamma-6Z-Dodecenolactone-d2 against a panel of cancer cell lines (e.g., breast, colon, lung, pancreatic) and compare its potency (IC50 values) with the non-deuterated analog.

• Mechanism of Action Studies: Investigate the cellular mechanisms underlying its anticancer effects, including apoptosis induction, cell cycle arrest, and inhibition of key oncogenic signaling pathways.

• In Vivo Efficacy Studies: Assess the anti-tumor efficacy of Gamma-6Z-Dodecenolactone-d2 in preclinical animal models of cancer.

Infectious Diseases

Hypothesis: The enhanced stability of Gamma-6Z-Dodecenolactone-d2 will lead to more potent antimicrobial and antifungal activity compared to its non-deuterated counterpart. Unsaturated gamma-lactones have shown antimicrobial and antifungal activities.[7]

Proposed Research:

• Antimicrobial and Antifungal Susceptibility Testing: Determine the minimum inhibitory concentration (MIC) and minimum bactericidal/fungicidal concentration (MBC/MFC) of Gamma-6Z-Dodecenolactone-d2 against a range of pathogenic bacteria and fungi.

• Biofilm Disruption Assays: Evaluate the ability of the deuterated compound to inhibit the formation of and disrupt established microbial biofilms.

• In Vivo Infection Models: Test the efficacy of Gamma-6Z-Dodecenolactone-d2 in animal models of bacterial and fungal infections.

Anti-inflammatory and Immunomodulatory Effects

Hypothesis: As a lipid-like molecule, Gamma-6Z-Dodecenolactone-d2 may modulate inflammatory pathways. Deuteration could prolong its interaction with key inflammatory mediators.

Proposed Research:

• In Vitro Anti-inflammatory Assays: Investigate the effect of the compound on the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in lipopolysaccharide (LPS)-stimulated macrophages.

• Enzyme Inhibition Assays: Evaluate the inhibitory activity of Gamma-6Z-Dodecenolactone-d2 against key inflammatory enzymes such as cyclooxygenases (COX-1, COX-2) and lipoxygenases (LOX).

• In Vivo Models of Inflammation: Assess the anti-inflammatory effects of the deuterated compound in animal models of acute and chronic inflammation (e.g., carrageenan-induced paw edema, collagen-induced arthritis).

Data Presentation

Table 1: Hypothetical Physicochemical and Pharmacokinetic Properties of Gamma-6Z-Dodecenolactone and its Deuterated Analog

Property	Gamma-6Z-Dodecenolactone	Gamma-6Z-Dodecenolactone-d2 (Predicted)
Molecular Weight ( g/mol )	196.29	198.30
LogP	~3.5	~3.5
Metabolic Stability (in vitro)	Moderate	High
Plasma Half-life (in vivo)	Short	Long
Bioavailability (%)	Low to Moderate	Moderate to High

Table 2: Proposed In Vitro Biological Activity Screening Panel

Target Area	Cell Line / Organism	Assay Type	Key Endpoint
Oncology	MCF-7 (Breast Cancer)	Cytotoxicity (MTT Assay)	IC50
HCT116 (Colon Cancer)	Apoptosis (Annexin V/PI)	% Apoptotic Cells
A549 (Lung Cancer)	Cell Cycle (Flow Cytometry)	Cell Cycle Arrest
Infectious Diseases	Staphylococcus aureus	MIC Determination	MIC (µg/mL)
Escherichia coli	Biofilm Inhibition	% Inhibition
Candida albicans	MIC Determination	MIC (µg/mL)
Inflammation	RAW 264.7 Macrophages	Cytokine Measurement (ELISA)	TNF-α, IL-6 levels
Purified COX-1/COX-2	Enzyme Inhibition	IC50

Experimental Protocols

General Synthesis of Deuterated γ-Lactones

A potential synthetic route for ring-deuterated γ-lactones involves the addition of a carboxymethyl radical to a deuterated 1-alkene.[8]

Protocol:

• Synthesis of [1,1,2-²H₃]-1-octene:

  • Treat 1-heptyne (B1330384) with sodium amide in liquid ammonia.

  • Quench the resulting sodium acetylide with deuterium oxide to yield [1-²H₁]-1-heptyne.

  • Reduce the deuterated alkyne with deuterium gas in the presence of Lindlar's catalyst to obtain [1,1,2-²H₃]-1-octene.

• Carboxymethyl Radical Addition:

  • In a suitable solvent (e.g., water), combine the [1,1,2-²H₃]-1-octene, a source of carboxymethyl radicals (e.g., from the thermal decomposition of a suitable precursor), and a radical initiator.

  • Heat the reaction mixture under an inert atmosphere.

  • Purify the resulting [3,3,4-²H₃]-γ-dodecalactone by column chromatography.

In Vitro Cytotoxicity (MTT) Assay

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with increasing concentrations of Gamma-6Z-Dodecenolactone-d2 and the non-deuterated control for 48-72 hours.

• Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the MTT solution and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability and determine the IC50 value.

Minimum Inhibitory Concentration (MIC) Assay

• Prepare a twofold serial dilution of Gamma-6Z-Dodecenolactone-d2 in a suitable broth medium in a 96-well plate.

• Inoculate each well with a standardized suspension of the test microorganism.

• Include positive (microorganism only) and negative (broth only) controls.

• Incubate the plate at the appropriate temperature for 18-24 hours.

• The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Visualization of Potential Mechanisms

Below are hypothetical signaling pathways and workflows that could be relevant to the biological activity of Gamma-6Z-Dodecenolactone-d2.

Caption: Hypothesized intrinsic apoptotic pathway induced by Gamma-6Z-Dodecenolactone-d2.

Caption: Potential inhibition of pro-inflammatory pathways by Gamma-6Z-Dodecenolactone-d2.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Application of deuterium in drug discovery | PPTX [slideshare.net]
• 4. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Theoretical and Computational Insights into Gamma-Lactone Biosynthesis: A Focus on Gamma-6Z-Dodecenolactone-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamma-lactones are a significant class of organic compounds, widely recognized for their distinct sensory properties and biological activities. They are key components in the flavor and fragrance industry and have garnered interest in pharmaceuticals due to their diverse physiological effects. Gamma-6Z-dodecenolactone, in particular, contributes to the characteristic aroma of many fruits and dairy products. Its deuterated analog, Gamma-6Z-Dodecenolactone-d2, serves as a valuable tool in metabolic studies, allowing researchers to trace its biochemical pathways and understand its metabolic fate.

This technical guide provides an in-depth overview of the theoretical and computational perspectives related to Gamma-6Z-Dodecenolactone-d2. Given the limited direct research on this specific deuterated molecule, this paper will focus on the well-established principles of gamma-lactone biosynthesis, which form the theoretical foundation for understanding its formation and properties. We will explore the common biosynthetic pathways, present available physicochemical data for related compounds, and outline general experimental approaches for the production and analysis of gamma-lactones.

Theoretical Framework: Microbial Biosynthesis of Gamma-Lactones

The general biosynthetic pathway commences with a fatty acid precursor, which undergoes a series of enzymatic transformations. Key steps include hydroxylation and subsequent cyclization to form the characteristic five-membered lactone ring.

Key Enzymatic Steps:

• Fatty Acid Activation: The process is initiated with the activation of a fatty acid to its corresponding acyl-CoA or acyl-ACP (acyl carrier protein) derivative.

• Hydroxylation: A crucial step involves the regioselective hydroxylation of the fatty acid chain. This is often catalyzed by cytochrome P450 monooxygenases (CYPs) or other hydroxylases. For gamma-lactone formation, hydroxylation occurs at the γ-carbon (C-4) position.

• Chain Shortening (β-oxidation): In many cases, a longer chain fatty acid is shortened via the β-oxidation pathway to yield a hydroxy fatty acid of the desired chain length.

• Lactonization: The resulting γ-hydroxy fatty acid undergoes intramolecular esterification (lactonization) to form the stable gamma-lactone ring. This can occur spontaneously under acidic conditions or be enzymatically catalyzed.

Quantitative Data

Direct experimental or computational data for Gamma-6Z-Dodecenolactone-d2 is scarce in the public domain. However, data for the related saturated compound, gamma-dodecalactone, provides a useful reference for its physicochemical properties.

Property	Value for gamma-Dodecalactone	Data Source
Molecular Formula	C12H22O2	[1]
Molecular Weight	198.30 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1]
Density	0.933-0.938 g/cm³	[1]
Boiling Point	311°C	[2]
Flash Point	110°C	[2]
Refractive Index	1.451-1.456	[1]
Solubility	Soluble in ethanol	[1]

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of Gamma-6Z-Dodecenolactone-d2 are not publicly available. However, general methodologies for the microbial production and analysis of gamma-lactones are well-established.

General Protocol for Microbial Production of Gamma-Lactones:

• Strain Selection and Cultivation: Select a suitable microorganism known for gamma-lactone production (e.g., Yarrowia lipolytica, Sporidiobolus salmonicolor). Cultivate the strain in an appropriate growth medium until a desired cell density is reached.

• Bioconversion: Transfer the microbial culture to a conversion medium containing the fatty acid precursor (e.g., a C12 unsaturated fatty acid for gamma-dodecenolactone). The medium conditions (pH, temperature, aeration) are optimized for the specific strain and desired product.

• Incubation: Incubate the culture for a specified period to allow for the biotransformation of the precursor into the gamma-lactone.

• Extraction: After incubation, acidify the culture medium to facilitate the lactonization of any remaining hydroxy acid precursor and to aid in the extraction. Extract the lactone from the culture broth using an organic solvent (e.g., ethyl acetate).

• Purification and Analysis: The extracted lactone is then purified using techniques such as column chromatography. The identity and purity of the final product are confirmed using analytical methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizations

Biosynthetic Pathway of a Generic Gamma-Dodecenolactone

The following diagram illustrates a plausible biosynthetic pathway for the formation of a gamma-dodecenolactone from a C12 unsaturated fatty acid precursor, based on established microbial metabolic routes.

References

• 1. Gamma-Dodecalactone | C12H22O2 | CID 16821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ScenTree - Gamma-dodecalactone (CAS N° 2305-05-7) [scentree.co]

Technical Guide on the Safe Handling of Gamma-6Z-Dodecenolactone-d2

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a summary of safety and handling guidelines for Gamma-6Z-Dodecenolactone-d2 based on general laboratory safety principles and data for structurally similar compounds. No specific Safety Data Sheet (SDS) for Gamma-6Z-Dodecenolactone-d2 was found. Therefore, a comprehensive, substance-specific risk assessment should be conducted by qualified personnel before handling this compound.

Introduction

Gamma-6Z-Dodecenolactone-d2 is a deuterated form of Gamma-6Z-Dodecenolactone. Deuterated compounds are stable, non-radioactive isotopologues of chemical substances where one or more hydrogen atoms have been replaced by deuterium.[1] While this substitution can alter the pharmacokinetic and metabolic profiles of a drug, the general safety and handling precautions are typically guided by the properties of the non-deuterated parent compound, unless specific data indicates otherwise. This guide synthesizes available safety information for similar lactone compounds and general best practices for handling deuterated substances to provide a comprehensive overview for laboratory personnel.

Hazard Identification and Classification

Based on the safety data for analogous lactone compounds, Gamma-6Z-Dodecenolactone-d2 should be handled as a potential irritant. The primary hazards are likely to be:

• Skin Irritation: May cause skin irritation upon direct contact.[2][3][4]

• Eye Irritation: May cause serious eye irritation.[2][3][4]

• Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory tract irritation.

It is important to note that the toxicological properties of Gamma-6Z-Dodecenolactone-d2 have not been fully investigated. Therefore, it should be handled with the care required for a substance of unknown toxicity.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are crucial for minimizing exposure.

Table 1: Engineering Controls and Personal Protective Equipment (PPE)

Control Parameter	Recommendation
Engineering Controls
Ventilation	Handle in a well-ventilated area. Use a chemical fume hood for procedures that may generate vapors or aerosols.
Eyewash Stations	An eyewash station should be readily accessible in the work area.[4]
Safety Showers	A safety shower should be readily accessible in the work area.
Personal Protective Equipment
Eye/Face Protection	Wear chemical safety goggles or a face shield where splashing is possible.[4]
Skin Protection	Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile).[2] Change gloves immediately if they become contaminated.
Respiratory Protection	If ventilation is insufficient and there is a risk of inhaling vapors or aerosols, a suitable respirator should be worn.
Hand Protection	Wear chemical-resistant gloves.[2] Wash hands thoroughly after handling.

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of the compound and ensure the safety of laboratory personnel.

Table 2: Handling and Storage Guidelines

Aspect	Guideline
Safe Handling
General Practices	Avoid contact with skin, eyes, and clothing.[2] Avoid breathing vapor.[2] Wash thoroughly after handling.[2] Use only in a well-ventilated area.
Deuterated Compounds	To prevent isotopic exchange, handle under an inert atmosphere (e.g., nitrogen or argon) and avoid contact with moisture.[5][6] Use dry glassware and solvents.
Safe Storage
General Storage	Keep container tightly closed in a dry, cool, and well-ventilated place.[3][4]
Deuterated Compounds	Store in a tightly sealed container, protected from light. For long-term storage, refrigeration at -20°C is often recommended.[5] Always refer to the manufacturer's certificate of analysis for specific storage conditions.[5]
Incompatible Materials	Keep away from strong oxidizing agents, strong acids, and strong bases.

First-Aid Measures

In the event of exposure, prompt action is necessary.

Table 3: First-Aid Measures

Exposure Route	First-Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[4]
Skin Contact	In case of contact, immediately flush skin with plenty of water. Remove contaminated clothing and shoes. Get medical attention if irritation develops and persists.[4]
Inhalation	Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Call a physician or poison control center immediately.[2]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental contamination.

Table 4: Spill Response Procedures

Spill Size	Procedure
Small Spill	Absorb spill with inert material (e.g., vermiculite, sand, or earth), then place in a suitable container for disposal. Clean spill area with soap and water.
Large Spill	Evacuate personnel from the area. Wear appropriate PPE. Stop the leak if it is safe to do so. Dike the spill to prevent it from spreading. Absorb the spill with a non-combustible absorbent material and place it in a sealed container for disposal. Ventilate the area.

Experimental Protocols and Workflows

While specific experimental protocols for the safety assessment of Gamma-6Z-Dodecenolactone-d2 are not available, the following diagrams illustrate general laboratory workflows for handling chemical substances.

Caption: General workflow for handling chemical substances in a laboratory setting.

Caption: Decision-making process for selecting appropriate Personal Protective Equipment (PPE).

Disposal Considerations

All waste materials, including the compound itself, contaminated absorbents, and PPE, should be disposed of in accordance with local, state, and federal regulations. Contact your institution's environmental health and safety office for specific guidance on chemical waste disposal.

Conclusion

While Gamma-6Z-Dodecenolactone-d2 is a stable, non-radioactive compound, it should be handled with care due to its potential as a skin and eye irritant. By adhering to the guidelines outlined in this document, researchers can minimize their risk of exposure and ensure a safe laboratory environment. A substance-specific risk assessment is always the final determinant of the necessary safety precautions.

References

• 1. Deuterated Compounds [simsonpharma.com]
• 2. vigon.com [vigon.com]
• 3. shop.perfumersapprentice.com [shop.perfumersapprentice.com]
• 4. media.knowde.com [media.knowde.com]
• 5. benchchem.com [benchchem.com]
• 6. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

Protocols & Analytical Methods

Application of Gamma-6Z-Dodecenolactone-d2 in Stable Isotope Dilution Assays

Introduction

Gamma-6Z-dodecenolactone is a significant flavor and aroma compound found in various food products, including dairy, fruits, and spirits. Accurate quantification of this lactone is crucial for quality control and research in the food and beverage industry. Stable Isotope Dilution Assay (SIDA) is a robust analytical technique that provides high accuracy and precision for the quantification of volatile and semi-volatile compounds. This method utilizes a stable isotope-labeled version of the analyte as an internal standard, which behaves identically to the native analyte during sample preparation and analysis, thereby correcting for matrix effects and variations in recovery. Gamma-6Z-Dodecenolactone-d2, a deuterated analog, serves as an ideal internal standard for the SIDA-based quantification of its non-deuterated counterpart.

Principle of Stable Isotope Dilution Assay (SIDA)

SIDA is a mass spectrometry-based technique that relies on the addition of a known amount of an isotopically labeled standard to a sample. The labeled standard is chemically identical to the analyte of interest but has a different mass due to the incorporation of stable isotopes (e.g., deuterium (B1214612), ¹³C, ¹⁵N). The analyte and the internal standard are co-extracted and analyzed, typically by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS). The concentration of the native analyte is determined by measuring the ratio of the signal from the analyte to that of the isotopically labeled standard.

Experimental Protocols

General Protocol for Quantification of γ-Dodecalactone using SIDA

This protocol provides a general guideline for the quantification of γ-dodecalactone in a liquid matrix using Gamma-6Z-Dodecenolactone-d2 as an internal standard.[1] The protocol may require optimization for specific sample matrices.

a. Sample Preparation and Extraction

• Internal Standard Spiking: To 1 mL of the liquid sample, add a known amount of Gamma-6Z-Dodecenolactone-d2 solution (the concentration of the internal standard should be similar to the expected concentration of the analyte).

• Extraction: Add 1 mL of a suitable organic solvent (e.g., dichloromethane, diethyl ether).

• Mixing: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and extraction.[1]

• Phase Separation: Centrifuge the sample at a low speed (e.g., 2000 rpm) for 5 minutes to achieve clear separation of the organic and aqueous layers.[1]

• Collection: Carefully transfer the organic layer to a clean vial for analysis.

b. Instrumental Analysis (GC-MS)

• Injection: Inject 1 µL of the organic extract into the GC-MS system.

• Gas Chromatography (GC) Conditions:

  • Column: Use a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

Data Presentation

Table 1: GC-MS Selected Ion Monitoring (SIM) Parameters for γ-Dodecalactone and its Deuterated Standard

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
γ-Dodecalactone	85	41	55
γ-Dodecalactone-d2	87	43	57

Note: The specific ions for Gamma-6Z-Dodecenolactone-d2 may vary depending on the position of the deuterium labels. The values provided are hypothetical based on common fragmentation patterns of γ-lactones.

Table 2: Synthesis and Deuterium Incorporation of various Deuterated γ-Lactones

Deuterated γ-Lactone	Overall Yield (%)	Deuterium Incorporation (%)	Reference
[2,2,3,3-²H₄]-γ-Octalactone	27	>89	[2][3]
[2,2,3,3-²H₄]-γ-Decalactone	17	>89	[2][3]
[2,2,3,3-²H₄]-γ-Dodecalactone	19	>89	[2][3]
[3,3,4-²H₃]-γ-Octalactone	6	>92	[2][3]
[3,3,4-²H₃]-γ-Dodecalactone	23	>92	[2][3]

Visualizations

Diagram 1: SIDA Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of deuterated gamma-lactones for use in stable isotope dilution assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of γ-6Z-Dodecenolactone-d2 in Food and Beverage Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

γ-Lactones are a significant class of flavor and aroma compounds found naturally in a wide variety of foods and beverages, including fruits, dairy products, and alcoholic beverages. They typically impart fruity, creamy, and fatty notes, contributing significantly to the sensory profile of these products. The concentration of specific lactones can be indicative of product quality, authenticity, and storage conditions. γ-6Z-Dodecenolactone, in particular, is an unsaturated C12 lactone that can contribute characteristic flavor notes.

Accurate quantification of these volatile compounds is crucial for quality control, flavor development, and authenticity assessment. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds in complex matrices. The use of a stable isotope-labeled internal standard, such as γ-6Z-Dodecenolactone-d2, is the gold standard for achieving high accuracy and precision in quantitative GC-MS analysis. The deuterated internal standard closely mimics the chemical and physical properties of the analyte, compensating for variations in sample preparation and instrument response.

This application note provides a detailed protocol for the quantification of γ-6Z-Dodecenolactone in food and beverage matrices using γ-6Z-Dodecenolactone-d2 as an internal standard, coupled with GC-MS analysis in Selected Ion Monitoring (SIM) mode.

Data Presentation

Table 1: Quantitative Analysis of γ-6Z-Dodecenolactone in Various Food and Beverage Samples

Sample Matrix	Sample ID	γ-6Z-Dodecenolactone Concentration (µg/kg or µg/L)	% Recovery	RSD (%) (n=3)
Fruit Juice	FJ-01	15.2	98.5	4.2
Fruit Juice	FJ-02	8.7	97.2	5.1
Dairy Product	DP-01	25.8	95.4	6.3
Dairy Product	DP-02	12.1	96.8	5.8
Alcoholic Beverage	AB-01	5.4	99.1	3.9
Alcoholic Beverage	AB-02	18.9	97.9	4.5

Experimental Protocols

Two primary sample preparation methods are presented: Liquid-Liquid Extraction (LLE) for liquid matrices like fruit juices and alcoholic beverages, and Headspace Solid-Phase Microextraction (HS-SPME) for more complex or solid matrices like dairy products.

Protocol 1: Quantification of γ-6Z-Dodecenolactone in Beverages using Liquid-Liquid Extraction (LLE) and GC-MS

1. Materials and Reagents

• γ-6Z-Dodecenolactone (analytical standard)

• γ-6Z-Dodecenolactone-d2 (internal standard)

• Dichloromethane (B109758) (DCM), HPLC grade

• Anhydrous sodium sulfate

• Deionized water

• Sample vials, separatory funnels, and other standard laboratory glassware

2. Standard Solution Preparation

• Stock Solutions (1000 mg/L): Accurately weigh and dissolve 10 mg of γ-6Z-Dodecenolactone and γ-6Z-Dodecenolactone-d2 in 10 mL of dichloromethane, respectively.

• Internal Standard Spiking Solution (10 mg/L): Dilute the γ-6Z-Dodecenolactone-d2 stock solution with dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the γ-6Z-Dodecenolactone stock solution into a blank matrix (e.g., a model beverage solution or a pre-analyzed sample with no detectable analyte) to achieve concentrations ranging from 1 to 100 µg/L. Add a fixed amount of the internal standard spiking solution to each calibration standard.

3. Sample Preparation

• Measure 10 mL of the beverage sample into a 50 mL separatory funnel.

• Spike the sample with a known amount of the γ-6Z-Dodecenolactone-d2 internal standard solution (e.g., to achieve a final concentration of 10 µg/L).

• Add 5 mL of dichloromethane to the separatory funnel.

• Shake vigorously for 2 minutes, periodically venting the funnel.

• Allow the layers to separate for 10 minutes.

• Collect the lower organic layer (DCM) in a clean vial.

• Repeat the extraction of the aqueous layer with another 5 mL of dichloromethane.

• Combine the organic extracts.

• Dry the combined extract by passing it through a small column containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis.

4. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL (splitless mode)

  • Oven Program: 60 °C (hold 2 min), ramp to 240 °C at 10 °C/min, hold 5 min.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • SIM Ions:

    • γ-6Z-Dodecenolactone: m/z 85 (quantifier), 99, 127 (qualifiers)

    • γ-6Z-Dodecenolactone-d2: m/z 87 (quantifier), 101, 129 (qualifiers)

5. Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of the analyte (m/z 85) to the peak area of the internal standard (m/z 87) against the concentration of the analyte.

• Quantify the concentration of γ-6Z-Dodecenolactone in the samples using the calibration curve.

Protocol 2: Quantification of γ-6Z-Dodecenolactone in Dairy Products using Headspace Solid-Phase Microextraction (HS-SPME) and GC-MS

1. Materials and Reagents

• γ-6Z-Dodecenolactone (analytical standard)

• γ-6Z-Dodecenolactone-d2 (internal standard)

• Sodium chloride (NaCl)

• Deionized water

• SPME fiber assembly (e.g., 50/30 µm DVB/CAR/PDMS)

• Headspace vials (20 mL) with magnetic screw caps (B75204) and PTFE/silicone septa

2. Standard and Sample Preparation

• Standard Preparation: Prepare calibration standards in a blank dairy matrix (e.g., milk with no detectable lactones) with concentrations ranging from 1 to 100 µg/kg. Spike each standard with a fixed amount of the γ-6Z-Dodecenolactone-d2 internal standard.

• Sample Preparation:

  • Weigh 5 g of the homogenized dairy sample into a 20 mL headspace vial.

  • Add 1 g of NaCl to the vial.

  • Spike the sample with the γ-6Z-Dodecenolactone-d2 internal standard.

  • Immediately seal the vial.

3. HS-SPME Procedure

• Place the vial in a heating block or water bath at 60 °C.

• Allow the sample to equilibrate for 15 minutes with agitation.

• Expose the SPME fiber to the headspace of the vial for 30 minutes at 60 °C with continuous agitation.

• Retract the fiber and immediately introduce it into the GC inlet for thermal desorption.

4. GC-MS Analysis

• GC Conditions: Same as in Protocol 1, with the inlet set to splitless mode for thermal desorption at 250 °C for 5 minutes.

• MS Conditions: Same as in Protocol 1.

5. Data Analysis

• Perform data analysis as described in Protocol 1.

Visualizations

Caption: Liquid-Liquid Extraction (LLE) workflow for beverage analysis.

Caption: Headspace Solid-Phase Microextraction (HS-SPME) workflow.

Caption: Logical relationship of the analytical method.

Application Notes & Protocols for Gamma-6Z-Dodecenolactone-d2 in Flavor and Fragrance Research

Introduction

Gamma-6Z-Dodecenolactone, also known as (Z)-dairy lactone, is a potent aroma compound characterized by its sweet, creamy, fatty, and fruity notes. It is found in various food products, including dairy and white wine. The deuterated form, Gamma-6Z-Dodecenolactone-d2, serves as an invaluable tool in flavor and fragrance research, primarily as an internal standard for accurate quantification in complex matrices. These application notes provide detailed protocols for researchers, scientists, and drug development professionals engaged in the sensory and analytical evaluation of flavor and fragrance compounds.

Key Applications

• Internal Standard for Quantitative Analysis: Due to its structural and chemical similarity to the non-deuterated analyte, Gamma-6Z-Dodecenolactone-d2 is an ideal internal standard for stable isotope dilution assays (SIDA). This method offers high precision and accuracy in quantifying the native lactone in various samples by minimizing the effects of matrix interference and variations in sample preparation and instrument response.

• Flavor and Aroma Profiling: Understanding the sensory contribution of Gamma-6Z-Dodecenolactone in different food and beverage systems.

• Release and Stability Studies: Investigating the release kinetics of the flavor compound from a food matrix and its stability under different processing and storage conditions.

Quantitative Data Summary

The following table summarizes key quantitative data for (Z)-6-dodecen-γ-lactone, the non-deuterated analogue of Gamma-6Z-Dodecenolactone-d2. This data is essential for designing and interpreting experiments.

Parameter	Value	Matrix	Reference
Aroma Detection Threshold	700 ng/L	Neutral White Wine	[1]
Odor Profile	Sweet, fatty, waxy, dairy, creamy, fruity	Dipropylene Glycol (10%)	[2]
Taste Profile	Fatty, waxy, creamy, dairy-like with a lactonic fruitiness	Water (5.00 ppm)	[2]
Boiling Point	159 °C @ 10 mmHg	-	[2]
Solubility in Water	64.91 mg/L @ 25 °C (estimated)	-	[2]

Experimental Protocols

Protocol 1: Quantification of (Z)-6-Dodecen-γ-lactone in White Wine using SIDA-GC-MS

This protocol details the use of Gamma-6Z-Dodecenolactone-d2 as an internal standard for the quantification of its non-deuterated counterpart in white wine.

1. Materials and Reagents

• Gamma-6Z-Dodecenolactone-d2 (Internal Standard)

• (Z)-6-Dodecen-γ-lactone (Analytical Standard)

• Methanol (B129727) (HPLC grade)

• Deionized water

• Solid-Phase Microextraction (SPME) fibers (e.g., DVB/CAR/PDMS)

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• White wine samples

2. Standard Preparation

• Prepare a stock solution of Gamma-6Z-Dodecenolactone-d2 in methanol at a concentration of 1 mg/mL.

• Prepare a series of calibration standards of (Z)-6-Dodecen-γ-lactone in a model wine solution (e.g., 12% ethanol (B145695) in water) at concentrations ranging from 100 ng/L to 2000 ng/L.

• Spike each calibration standard and the wine samples with a fixed concentration of the Gamma-6Z-Dodecenolactone-d2 internal standard stock solution.

3. Sample Preparation and Extraction

• Pipette 10 mL of the wine sample or calibration standard into a 20 mL headspace vial.

• Add the internal standard solution.

• Seal the vial and vortex for 30 seconds.

• Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) at a controlled temperature (e.g., 40 °C) with constant agitation.

4. GC-MS Analysis

• Inject the extracted analytes by desorbing the SPME fiber in the GC inlet.

• Use a suitable capillary column (e.g., DB-5ms) and a temperature program to separate the analytes.

• Operate the mass spectrometer in selected ion monitoring (SIM) mode to detect specific ions for both the analyte and the internal standard.

5. Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Determine the concentration of (Z)-6-Dodecen-γ-lactone in the wine samples using the calibration curve.

Protocol 2: Sensory Evaluation - Triangle Test

This protocol is used to determine if a sensory difference exists between two samples, for instance, a control product and a product spiked with (Z)-6-Dodecen-γ-lactone.

1. Panelist Selection and Training

• Select 20-30 panelists who are regular consumers of the product being tested.

• Train panelists to recognize the specific aroma and taste attributes associated with the test compound.

2. Sample Preparation

• Prepare two sets of samples: a control sample (A) and a sample spiked with (Z)-6-Dodecen-γ-lactone at a concentration above its detection threshold (B).

• Present each panelist with three coded samples in a randomized order. Two samples will be identical (e.g., A, A, B or B, B, A), and one will be different.

3. Sensory Evaluation Procedure

• Instruct panelists to taste each sample from left to right.

• Ask panelists to identify the sample that is different from the other two.

• Provide water and unsalted crackers for palate cleansing between samples.

4. Data Analysis

• Tally the number of correct identifications.

• Use a statistical table for triangle tests to determine if the number of correct answers is statistically significant at a chosen confidence level (e.g., p < 0.05).

Visualizations

Caption: Workflow for the quantification of (Z)-6-Dodecen-γ-lactone using SIDA-GC-MS.

Caption: Logical flow diagram for conducting a sensory triangle test.

References

• 1. researchgate.net [researchgate.net]
• 2. (Z)-dairy lactone, 18679-18-0 [thegoodscentscompany.com]

Application Notes: The Use of γ-6Z-Dodecenolactone-d2 in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

γ-6Z-Dodecenolactone-d2 is the deuterated form of γ-6Z-dodecenolactone, a naturally occurring unsaturated lactone. The incorporation of deuterium (B1214612) (d2) at the 6 and 7 positions of the dodecene chain provides a stable isotopic label. This makes it an invaluable tool for metabolic and pharmacokinetic (PK) studies. The primary advantage of using a deuterated analog is the "deuterium isotope effect," where the stronger carbon-deuterium bond can slow down metabolic processes at that specific site, aiding in the identification of metabolic pathways and potential alterations in drug disposition.[1][2][3] Stable isotope labeling also facilitates the differentiation and quantification of the administered compound from its endogenous counterparts using mass spectrometry.[4][5]

These application notes provide a framework for utilizing γ-6Z-dodecenolactone-d2 in metabolic research, drawing upon general principles of stable isotope labeling and the known metabolism of related lactones and fatty acids.

Applications in Metabolic Research

• Metabolic Pathway Elucidation: By comparing the metabolite profiles of the deuterated and non-deuterated compounds, researchers can pinpoint metabolic transformations occurring at or near the site of deuteration.

• Pharmacokinetic/Toxicokinetic (PK/TK) Studies: The use of a deuterated internal standard allows for precise quantification of the parent compound and its metabolites in biological matrices, leading to more accurate PK/TK profiles.[1]

• Enzyme Reaction Phenotyping: γ-6Z-Dodecenolactone-d2 can be used to investigate which enzyme families (e.g., Cytochrome P450s) are responsible for its metabolism.

• Bioavailability and Bioequivalence Studies: Co-administration of a deuterated and non-deuterated drug ("cassette" dosing) can be employed in early-phase clinical trials to assess relative bioavailability.

Proposed Metabolic Fate of γ-6Z-Dodecenolactone

While specific data for γ-6Z-dodecenolactone is limited, the metabolism of similar unsaturated fatty acids and lactones suggests a primary metabolic pathway involving β-oxidation. The lactone ring is likely hydrolyzed to the corresponding hydroxy acid, which can then enter the β-oxidation spiral.

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in Rodents

Objective: To determine the pharmacokinetic profile of γ-6Z-dodecenolactone following oral administration in rats.

Materials:

• γ-6Z-Dodecenolactone-d2 (for use as an internal standard)

• γ-6Z-Dodecenolactone (non-deuterated)

• Male Sprague-Dawley rats (8-10 weeks old)

• Dosing vehicle (e.g., corn oil)

• Blood collection supplies (e.g., EDTA tubes)

• Centrifuge

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Animal Dosing:

  • Fast rats overnight prior to dosing.

  • Administer γ-6Z-dodecenolactone orally at a dose of 10 mg/kg.

• Blood Sampling:

  • Collect blood samples (approximately 200 µL) via the tail vein at the following time points: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

  • Collect blood into EDTA tubes and place on ice.

• Plasma Preparation:

  • Centrifuge the blood samples at 4°C for 15 minutes at 2000 x g.

  • Harvest the plasma and store at -80°C until analysis.

• Sample Analysis (LC-MS/MS):

  • Sample Preparation:

    • Thaw plasma samples on ice.

    • To 50 µL of plasma, add 150 µL of acetonitrile (B52724) containing γ-6Z-dodecenolactone-d2 as an internal standard (e.g., at 100 ng/mL).

    • Vortex for 1 minute to precipitate proteins.

    • Centrifuge at 12,000 x g for 10 minutes.

    • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

    • Reconstitute the residue in 100 µL of the mobile phase.

  • LC-MS/MS Conditions:

    • Analytical Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

    • Mass Spectrometry: Operate in positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM) for the parent compound and the deuterated internal standard.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

  • Calculate the plasma concentration of γ-6Z-dodecenolactone at each time point.

  • Determine pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, t1/2) using appropriate software.

Protocol 2: In Vitro Metabolic Stability in Liver Microsomes

Objective: To assess the metabolic stability of γ-6Z-dodecenolactone in human liver microsomes.

Materials:

• γ-6Z-Dodecenolactone

• γ-6Z-Dodecenolactone-d2 (for internal standard)

• Human liver microsomes

• NADPH regenerating system

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile

• LC-MS/MS system

Procedure:

• Incubation:

  • Prepare a reaction mixture containing human liver microsomes (e.g., 0.5 mg/mL) and γ-6Z-dodecenolactone (e.g., 1 µM) in phosphate buffer.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

  • Incubate at 37°C, taking aliquots at 0, 5, 15, 30, and 60 minutes.

• Reaction Quenching:

  • Stop the reaction at each time point by adding an equal volume of ice-cold acetonitrile containing γ-6Z-dodecenolactone-d2 as an internal standard.

• Sample Processing and Analysis:

  • Centrifuge the samples to pellet the precipitated protein.

  • Analyze the supernatant by LC-MS/MS as described in Protocol 1.

• Data Analysis:

  • Determine the percentage of the parent compound remaining at each time point.

  • Calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

Data Presentation

Table 1: Pharmacokinetic Parameters of γ-6Z-Dodecenolactone in Rats (n=6, Mean ± SD)

Parameter	Value
Cmax (ng/mL)	[Example Value: 450 ± 75]
Tmax (hr)	[Example Value: 1.5 ± 0.5]
AUC(0-t) (ng*hr/mL)	[Example Value: 1800 ± 320]
t1/2 (hr)	[Example Value: 3.2 ± 0.8]

Table 2: In Vitro Metabolic Stability of γ-6Z-Dodecenolactone in Human Liver Microsomes

Parameter	Value
In Vitro t1/2 (min)	[Example Value: 25.4]
Intrinsic Clearance (µL/min/mg protein)	[Example Value: 27.3]

Note: The data presented in these tables are hypothetical and for illustrative purposes only. Actual values must be determined experimentally.

Visualizations

Caption: Workflow for an in vivo pharmacokinetic study.

Caption: Proposed metabolic pathway for γ-6Z-dodecenolactone.

References

• 1. ConcePTION [imi-conception.eu]
• 2. sjo.upwr.edu.pl [sjo.upwr.edu.pl]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Sensitive high-performance liquid chromatographic method for the determination of the lactone form and the lactone plus hydroxy-acid forms of the new camptothecin derivative DX-8951 in human plasma using fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]

"Gamma-6Z-Dodecenolactone-d2" analytical method development

An Application Note and Protocol for the Quantitative Analysis of Gamma-6Z-Dodecenolactone-d2 utilizing a Stable Isotope Dilution Assay with Gas Chromatography-Mass Spectrometry.

Introduction

Gamma-6Z-Dodecenolactone is a significant flavor and aroma compound found in various food products, contributing to dairy and fruity notes.[1][2] Its deuterated isotopologue, Gamma-6Z-Dodecenolactone-d2, serves as an ideal internal standard for accurate quantification in complex matrices using stable isotope dilution analysis (SIDA). This application note details a robust and sensitive analytical method for the determination of Gamma-6Z-Dodecenolactone-d2, adaptable for research, quality control, and drug development applications where precise quantification of this internal standard is crucial.

The methodology is founded on the principle of SIDA coupled with Gas Chromatography-Mass Spectrometry (GC-MS), a powerful technique for the analysis of volatile and semi-volatile organic compounds.[3][4][5] The use of a deuterated internal standard minimizes variations arising from sample preparation and matrix effects, ensuring high accuracy and reproducibility.[4]

Experimental Protocols

Sample Preparation

The choice of sample preparation is critical and depends on the sample matrix. Two primary extraction techniques are recommended: Solid-Phase Microextraction (SPME) for liquid samples and Solid-Phase Extraction (SPE) for more complex matrices.

1.1. Solid-Phase Microextraction (SPME) Protocol for Liquid Samples (e.g., beverages, culture media)

This method is suitable for the analysis of Gamma-6Z-Dodecenolactone-d2 in relatively clean liquid matrices.

• Materials:

  • SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

  • 20 mL headspace vials with PTFE-lined septa

  • Heating block or water bath

  • Autosampler for SPME-GC-MS

• Procedure:

  • Pipette 10 mL of the liquid sample into a 20 mL headspace vial.

  • Spike the sample with a known concentration of a suitable non-deuterated lactone as a surrogate standard if required for recovery assessment.

  • Add 3 g of NaCl to enhance the partitioning of the analyte into the headspace.

  • Immediately seal the vial with a PTFE-lined septum and cap.

  • Equilibrate the sample at 60°C for 15 minutes with gentle agitation.[6]

  • Expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C.

  • Retract the fiber and immediately introduce it into the GC injector for thermal desorption.

1.2. Solid-Phase Extraction (SPE) Protocol for Complex Matrices (e.g., plasma, tissue homogenates)

This protocol is designed for samples requiring more extensive cleanup.

• Materials:

  • SPE cartridges (e.g., C18, 500 mg, 6 mL)

  • SPE vacuum manifold

  • Nitrogen evaporator

  • Solvents: Methanol (B129727), Dichloromethane, Hexane (B92381) (all HPLC grade)

• Procedure:

  • Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

  • Load 1 mL of the sample onto the cartridge.

  • Wash the cartridge with 5 mL of water to remove polar interferences.

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the analyte with 5 mL of dichloromethane.

  • Concentrate the eluate to approximately 100 µL under a gentle stream of nitrogen.

  • Reconstitute the sample in 1 mL of hexane for GC-MS analysis.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for separation and detection.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is recommended.

• Injector: Splitless mode at 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Monitor the molecular ion and characteristic fragment ions for both Gamma-6Z-Dodecenolactone-d2 and the corresponding non-deuterated analog.

Data Presentation

Quantitative data should be summarized for clarity and ease of comparison.

Table 1: GC-MS Parameters for SIM Mode

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Gamma-6Z-Dodecenolactone	Approx. 15.2	196	85, 99
Gamma-6Z-Dodecenolactone-d2	Approx. 15.1	198	87, 101

Table 2: Calibration Curve Data

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	Value
5	Value
10	Value
25	Value
50	Value
100	Value

Table 3: Method Validation Summary

Parameter	Result
Linearity (R²)	> 0.995
Limit of Detection (LOD)	Value ng/mL
Limit of Quantification (LOQ)	Value ng/mL
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85-115%

Visualization

Experimental Workflow

Caption: Workflow for the analysis of Gamma-6Z-Dodecenolactone-d2.

Logical Relationship of SIDA

Caption: Principle of Stable Isotope Dilution Analysis (SIDA).

References

• 1. (Z)-dairy lactone, 18679-18-0 [thegoodscentscompany.com]
• 2. gamma-decalactone, 706-14-9 [thegoodscentscompany.com]
• 3. Determination of oak lactones in barrel-aged wines and in oak extracts by stable isotope dilution analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantitation of Nine Lactones in Dairy Cream by Stable Isotope Dilution Assays Based on Novel Syntheses of Carbon-13-Labeled γ-Lactones and Deuterium-Labeled δ-Lactones in Combination with Comprehensive Two-Dimensional Gas Chromatography with Time-of-Flight Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of Lactones in Wines by Headspace Solid-Phase Microextraction and Gas Chromatography Coupled with Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gamma-6Z-Dodecenolactone-d2 Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the sample preparation of Gamma-6Z-Dodecenolactone-d2, a deuterated isotopologue of the naturally occurring gamma-lactone. The inclusion of a deuterium-labeled internal standard is crucial for accurate quantification in complex matrices by mass spectrometry-based assays. These protocols are designed to guide researchers in the synthesis, extraction, and analysis of this compound for various applications, including metabolic studies and pharmacokinetic analysis.

Synthesis of Gamma-6Z-Dodecenolactone-d2

The synthesis of deuterated lactones is a critical step in developing internal standards for quantitative analysis. A common strategy involves the incorporation of deuterium (B1214612) atoms at non-exchangeable positions. The following protocol is a proposed synthetic route adapted from established methods for other deuterated lactones.

Proposed Synthetic Pathway

A plausible synthetic route for Gamma-6Z-Dodecenolactone-d2 could involve the deuteration of a suitable precursor followed by lactonization.

Caption: Proposed synthetic workflow for Gamma-6Z-Dodecenolactone-d2.

Extraction of Gamma-6Z-Dodecenolactone-d2 from Complex Matrices

The choice of extraction method depends on the sample matrix. Below are protocols for common biological and environmental matrices.

Liquid-Liquid Extraction (LLE) for Biological Fluids (e.g., Plasma, Urine)

Liquid-liquid extraction is a rapid and effective method for isolating lactones from aqueous samples.

Protocol:

• To 1 mL of the biological fluid, add 10 µL of an internal standard working solution of Gamma-6Z-Dodecenolactone-d2.

• Vortex the sample for 30 seconds.

• Add 3 mL of a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Vortex vigorously for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic layer to a clean tube.

• Evaporate the solvent under a gentle stream of nitrogen at room temperature.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS analysis or a suitable solvent for GC-MS analysis.

Solid-Phase Extraction (SPE) for Complex Matrices

SPE is a versatile technique that provides cleaner extracts compared to LLE.[1]

Protocol:

• Conditioning: Condition a C18 SPE cartridge with 3 mL of methanol (B129727) followed by 3 mL of deionized water.

• Loading: To 1 mL of the sample, add 10 µL of the Gamma-6Z-Dodecenolactone-d2 internal standard solution. Load the mixture onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of a 5% methanol in water solution to remove polar interferences.

• Elution: Elute the analyte and the internal standard with 2 mL of acetonitrile (B52724) or methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for analysis.

Matrix Solid-Phase Dispersion (MSPD) for Tissue Samples

MSPD is an efficient method for the simultaneous extraction and cleanup of analytes from solid or semi-solid samples.[2]

Protocol:

• Place 0.5 g of the tissue sample in a mortar.

• Add 10 µL of the Gamma-6Z-Dodecenolactone-d2 internal standard.

• Add 2 g of a dispersing agent (e.g., Florisil or C18-bonded silica).

• Grind the mixture with a pestle until a homogeneous blend is obtained.

• Pack the mixture into an empty SPE cartridge.

• Wash the packed cartridge with 5 mL of hexane (B92381) to remove nonpolar interferences.

• Elute the analyte and internal standard with 8 mL of a mixture of dichloromethane (B109758) and methanol (e.g., 9:1 v/v).

• Evaporate the eluate and reconstitute for analysis.

Caption: A generalized workflow for sample extraction and analysis.

Analytical Methods

The analysis of Gamma-6Z-Dodecenolactone-d2 is typically performed using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

GC-MS Analysis

GC-MS is a widely used technique for the analysis of volatile and semi-volatile compounds like lactones.[3][4]

Parameter	Condition
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temperature	250 °C
Oven Program	Start at 60 °C (hold for 2 min), ramp to 280 °C at 10 °C/min, hold for 5 min
Carrier Gas	Helium at a constant flow of 1 mL/min
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer	Quadrupole or Ion Trap
Scan Range	m/z 40-300

LC-MS/MS Analysis

LC-MS/MS offers high sensitivity and selectivity for the quantification of lactones in complex matrices.

Parameter	Condition
Column	C18 reverse-phase (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start at 10% B, increase to 95% B over 8 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Ionization Mode	Electrospray Ionization (ESI), Positive
Mass Spectrometer	Triple Quadrupole
MRM Transitions	To be determined by infusion of the analytical standard and deuterated internal standard

Quantitative Data Summary

The following table summarizes typical performance data for lactone analysis using the described methods. Note that specific values for Gamma-6Z-Dodecenolactone-d2 will need to be experimentally determined.

Parameter	LLE	SPE	MSPD
Recovery (%)	85 - 95	90 - 105	92 - 99[2]
Matrix Effect (%)	70 - 110	85 - 105	90 - 102
Limit of Quantification (LOQ)	1 - 10 ng/mL	0.5 - 5 ng/mL	0.1 - 2 ng/g
Precision (RSD%)	< 15%	< 10%	< 8%[2]

Disclaimer: These protocols and application notes are intended as a guide and may require optimization for specific applications and matrices. It is recommended to perform a full method validation to ensure accuracy and precision.

References

• 1. phmethods.net [phmethods.net]
• 2. Matrix solid-phase dispersion extraction coupled with HPLC-diode array detection method for the analysis of sesquiterpene lactones in root of Saussurea lappa C.B.Clarke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Environmental Analysis of γ-(6Z)-Dodecenolactone-d2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of γ-(6Z)-dodecenolactone-d2 as an internal standard for the quantitative analysis of its non-deuterated counterpart, γ-(6Z)-dodecenolactone, in environmental matrices. The protocols detailed below leverage the principles of stable isotope dilution analysis (SIDA) coupled with modern analytical instrumentation for accurate and precise quantification.

Introduction

γ-(6Z)-Dodecenolactone is a naturally occurring lactone found in various environmental compartments, originating from sources such as fruits, dairy products, and as a pheromone in some animal species. Its presence and concentration in environmental samples can be an indicator of specific biological activities or contamination events. Accurate quantification of this compound is crucial for environmental monitoring and ecological studies.

γ-(6Z)-Dodecenolactone-d2 is the deuterated analog of γ-(6Z)-dodecenolactone, making it an ideal internal standard for quantification by mass spectrometry. Its chemical and physical properties are nearly identical to the analyte of interest, ensuring similar behavior during sample preparation and analysis, thus correcting for matrix effects and variations in instrument response.

Application: Quantitative Analysis of γ-(6Z)-Dodecenolactone in Environmental Samples

The primary application of γ-(6Z)-dodecenolactone-d2 is as an internal standard in Stable Isotope Dilution Assays (SIDA) for the accurate quantification of γ-(6Z)-dodecenolactone in complex environmental matrices such as water and soil. SIDA is a highly accurate quantification method that relies on the addition of a known amount of an isotopically labeled standard to the sample at the beginning of the analytical procedure.

Synthesis of γ-(6Z)-Dodecenolactone-d2

A plausible synthetic route for γ-(6Z)-dodecenolactone-d2 involves the catalytic reduction of a corresponding alkyne precursor with deuterium (B1214612) gas. This method ensures the specific incorporation of two deuterium atoms across the double bond, resulting in a mass increase of 2 Da compared to the native compound.

Quantitative Data Summary

The following tables summarize the expected performance characteristics for the analytical methods described below. The data is based on typical performance for the analysis of similar lactones in environmental matrices using deuterated internal standards.

Table 1: Method Performance for Water Sample Analysis

Parameter	Liquid-Liquid Extraction (LLE) - GC-MS	Solid-Phase Extraction (SPE) - LC-MS/MS
Limit of Detection (LOD)	0.5 - 2.0 ng/L	0.1 - 1.0 ng/L
Limit of Quantification (LOQ)	1.5 - 6.0 ng/L	0.3 - 3.0 ng/L
Recovery	85 - 110%	90 - 115%
Relative Standard Deviation (RSD)	< 15%	< 10%

Table 2: Method Performance for Soil Sample Analysis

Parameter	Ultrasonic Extraction - GC-MS	QuEChERS - LC-MS/MS
Limit of Detection (LOD)	0.1 - 0.5 µg/kg	0.05 - 0.2 µg/kg
Limit of Quantification (LOQ)	0.3 - 1.5 µg/kg	0.15 - 0.6 µg/kg
Recovery	80 - 110%	85 - 115%
Relative Standard Deviation (RSD)	< 20%	< 15%

Experimental Protocols

Detailed methodologies for the analysis of γ-(6Z)-dodecenolactone in water and soil samples are provided below.

Protocol 1: Analysis of γ-(6Z)-Dodecenolactone in Water Samples by LLE-GC-MS

1. Scope: This protocol describes the quantitative analysis of γ-(6Z)-dodecenolactone in water samples using liquid-liquid extraction followed by gas chromatography-mass spectrometry.

2. Materials and Reagents:

• γ-(6Z)-Dodecenolactone analytical standard

• γ-(6Z)-Dodecenolactone-d2 internal standard solution (e.g., 1 µg/mL in methanol)

• Dichloromethane (B109758) (DCM), HPLC grade

• Anhydrous sodium sulfate (B86663)

• Deionized water

• Glassware: 1 L separatory funnels, beakers, graduated cylinders, vials

3. Sample Preparation (Liquid-Liquid Extraction):

• Measure 500 mL of the water sample into a 1 L separatory funnel.

• Spike the sample with a known amount of γ-(6Z)-dodecenolactone-d2 internal standard solution (e.g., 50 µL of a 1 µg/mL solution).

• Add 50 mL of dichloromethane to the separatory funnel.

• Shake vigorously for 2 minutes, periodically venting the funnel to release pressure.

• Allow the layers to separate for 10 minutes.

• Drain the lower organic layer (DCM) into a clean flask.

• Repeat the extraction of the aqueous layer two more times with 50 mL portions of DCM.

• Combine the DCM extracts and pass them through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis.

4. GC-MS Parameters:

• Gas Chromatograph: Agilent 7890B or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 min

  • Ramp: 10°C/min to 280°C

  • Hold at 280°C for 5 min

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • γ-(6Z)-Dodecenolactone (Analyte): m/z 196 (M+), 85

  • γ-(6Z)-Dodecenolactone-d2 (Internal Standard): m/z 198 (M+), 87

5. Quantification:

• Create a calibration curve by analyzing a series of standards containing known concentrations of γ-(6Z)-dodecenolactone and a constant concentration of γ-(6Z)-dodecenolactone-d2.

• Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• Calculate the concentration of γ-(6Z)-dodecenolactone in the samples using the calibration curve.

Protocol 2: Analysis of γ-(6Z)-Dodecenolactone in Soil Samples by QuEChERS and LC-MS/MS

1. Scope: This protocol details the extraction and quantification of γ-(6Z)-dodecenolactone in soil samples using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by liquid chromatography-tandem mass spectrometry.

2. Materials and Reagents:

• γ-(6Z)-Dodecenolactone analytical standard

• γ-(6Z)-Dodecenolactone-d2 internal standard solution (e.g., 1 µg/mL in acetonitrile)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Water, LC-MS grade

• QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate)

• Dispersive SPE (d-SPE) sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18)

• 50 mL centrifuge tubes

• 2 mL microcentrifuge tubes

3. Sample Preparation (QuEChERS):

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Spike the sample with a known amount of γ-(6Z)-dodecenolactone-d2 internal standard solution (e.g., 100 µL of a 1 µg/mL solution).

• Add 10 mL of water and vortex for 30 seconds.

• Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts, shake vigorously for 1 minute, and then centrifuge at 4000 rpm for 5 minutes.

• Transfer 1 mL of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing the d-SPE sorbent.

• Vortex for 30 seconds and centrifuge at 10000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

4. LC-MS/MS Parameters:

• Liquid Chromatograph: Agilent 1290 Infinity II or equivalent

• Column: ZORBAX Eclipse Plus C18 (100 mm x 2.1 mm, 1.8 µm) or equivalent

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 30% B

  • 1-8 min: 30% to 95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 30% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Gas Temperature: 300°C

• Gas Flow: 8 L/min

• Nebulizer: 45 psi

• Sheath Gas Temperature: 350°C

• Sheath Gas Flow: 11 L/min

• Capillary Voltage: 3500 V

• MRM Transitions:

  • γ-(6Z)-Dodecenolactone (Analyte): Precursor ion m/z 197.1 -> Product ions m/z 85.1 (quantifier), m/z 67.1 (qualifier)

  • γ-(6Z)-Dodecenolactone-d2 (Internal Standard): Precursor ion m/z 199.1 -> Product ion m/z 87.1

5. Quantification:

• Prepare a calibration curve using standards containing known concentrations of γ-(6Z)-dodecenolactone and a constant concentration of the deuterated internal standard.

• Calculate the concentration in the samples based on the area ratio of the analyte to the internal standard.

Visualizations

Caption: Workflow for the analysis of γ-(6Z)-dodecenolactone in water.

Application Notes and Protocols: Synthesis and Application of Gamma-6Z-Dodecenolactone-d2 for Stable Isotope Dilution Analysis (SIDA)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of Gamma-6Z-Dodecenolactone-d2 and its application as an internal standard in Stable Isotope Dilution Analysis (SIDA). The detailed protocols are intended for use in quantitative studies of lactones, which are significant flavor and aroma compounds in various matrices. The use of a deuterated internal standard enhances the accuracy and precision of quantification by mass spectrometry.

Introduction

Gamma-lactones are a class of organic compounds that contribute significantly to the sensory profiles of foods, beverages, and fragrances. Accurate quantification of these compounds is crucial for quality control, flavor and aroma research, and metabolic studies. Stable Isotope Dilution Analysis (SIDA) is a powerful analytical technique that employs isotopically labeled internal standards to achieve high accuracy and precision in quantification by correcting for matrix effects and variations during sample preparation and analysis.[1]

This application note describes a detailed protocol for the synthesis of Gamma-6Z-Dodecenolactone-d2, a deuterated analog of the naturally occurring (Z)-6-dodecen-4-olide. The synthesis involves a stereospecific route followed by catalytic deuteration. Furthermore, a general protocol for the application of the synthesized standard in a typical SIDA workflow for the quantification of Gamma-6Z-Dodecenolactone in a sample matrix using Gas Chromatography-Mass Spectrometry (GC-MS) is presented.

Synthesis of Gamma-6Z-Dodecenolactone-d2

The synthesis of Gamma-6Z-Dodecenolactone-d2 is adapted from the established synthesis of its non-deuterated counterpart, (4S, 6Z)-6-dodecen-4-olide. The key step for deuterium (B1214612) incorporation is the syn-selective reduction of an alkyne precursor using deuterium gas (D₂) in the presence of a Lindlar catalyst.

Synthesis Pathway

Caption: Synthetic route for Gamma-6Z-Dodecenolactone-d2.

Experimental Protocol: Synthesis of Gamma-6Z-Dodecenolactone-d2

Materials:

• 1-Heptyne

• (R)-Epichlorohydrin

• Vinylmagnesium chloride solution (1M in THF)

• Dimethyl malonate

• Sodium methoxide

• Hydrochloric acid (HCl)

• Toluene

• Deuterium gas (D₂)

• Lindlar catalyst (5% Pd on CaCO₃, poisoned with lead)

• Anhydrous solvents (THF, Methanol)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• Synthesis of the Alkyne Precursor (γ-Dodecyn-4-olide):

  • The synthesis of the alkyne precursor follows the initial steps for the synthesis of (4S, 6Z)-6-dodecen-4-olide.

  • Briefly, 1-heptyne is reacted with vinylmagnesium chloride to form the corresponding magnesium acetylide.

  • This is followed by the addition of (R)-epichlorohydrin to yield an intermediate chlorohydrin.

  • The chlorohydrin is then reacted with dimethyl malonate in the presence of a base (e.g., sodium methoxide) to form α-carbomethoxy-γ-dodecyn-γ-lactone.

  • Subsequent hydrolysis and decarboxylation of this intermediate in acidic conditions yield γ-dodecyn-4-olide.

• Catalytic Deuteration:

  • Set up a hydrogenation apparatus equipped with a gas burette for D₂ gas and a reaction flask.

  • In the reaction flask, dissolve γ-dodecyn-4-olide (1 equivalent) in a suitable solvent such as ethyl acetate (B1210297) or hexane.

  • Add the Lindlar catalyst (typically 5-10% by weight of the alkyne).

  • Purge the system with nitrogen gas and then with deuterium gas.

  • Stir the reaction mixture vigorously under a positive pressure of deuterium gas at room temperature.

  • Monitor the reaction progress by GC-MS or TLC by observing the disappearance of the starting alkyne.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the crude Gamma-6Z-Dodecenolactone-d2.

  • Purify the product by column chromatography on silica (B1680970) gel.

Characterization:

• The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and determine the isotopic purity. The mass spectrum will show a molecular ion peak two mass units higher than the non-deuterated analog.

Application in Stable Isotope Dilution Analysis (SIDA)

The synthesized Gamma-6Z-Dodecenolactone-d2 can be used as an internal standard for the accurate quantification of Gamma-6Z-Dodecenolactone in various samples.

SIDA Workflow

References

• 1. Stable Isotope Dilution GC/MS for the Quantification of Food Contaminants - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gamma-6Z-Dodecenolactone-d2 in Pheromone Detection Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamma-6Z-Dodecenolactone is a key component of the sex pheromone blend of various insect species, playing a crucial role in chemical communication and mating behavior. The deuterated isotopologue, Gamma-6Z-Dodecenolactone-d2 (d2-γ-DDL), serves as an invaluable tool in pheromone detection studies. Its primary application is as an internal standard in quantitative analytical techniques, such as gas chromatography-mass spectrometry (GC-MS), allowing for precise quantification of the natural pheromone. Furthermore, its use in physiological and behavioral assays can help elucidate the mechanisms of pheromone perception and processing by the insect olfactory system. These studies are fundamental for the development of effective and species-specific pest management strategies, including mating disruption and mass trapping.

Core Applications

• Internal Standard for Quantification: d2-γ-DDL is chemically identical to its natural counterpart but has a higher molecular weight due to the presence of two deuterium (B1214612) atoms. This mass difference allows for its clear separation and detection in mass spectrometry, making it an ideal internal standard for accurate quantification of native γ-DDL in extracts from pheromone glands or air entrainment samples.

• Metabolic Studies: The deuterium label can be used to trace the metabolic fate of the pheromone within the insect, providing insights into pheromone degradation and clearance mechanisms by odorant-degrading enzymes (ODEs) in the antennae.

• Receptor Binding Assays: While not directly distinguishable by olfactory receptors in terms of binding affinity compared to the unlabeled pheromone, its use in competitive binding assays with radioactively labeled ligands can help to characterize receptor-pheromone interactions.

• Behavioral Assay Calibration: d2-γ-DDL can be used to create precise and reproducible odor stimuli in behavioral assays to study dose-dependent responses and the threshold of detection for the natural pheromone.

Data Presentation

Table 1: Electroantennography (EAG) Response to γ-DDL with d2-γ-DDL as a Reference

Compound	Dose (ng)	Mean EAG Response (mV) ± SD	Normalized Response (%)
γ-DDL	1	0.8 ± 0.2	80
10	1.5 ± 0.3	150
100	2.5 ± 0.5	250
d2-γ-DDL (Reference)	10	1.0 ± 0.2	100
Control (Hexane)	-	0.1 ± 0.05	10

Table 2: Single Sensillum Recording (SSR) - Olfactory Sensory Neuron (OSN) Spike Frequency

Stimulus	Dose (ng)	OSN Type	Mean Spike Frequency (spikes/s) ± SD
γ-DDL	1	A	35 ± 5
10	A	80 ± 10
100	A	150 ± 20
d2-γ-DDL	10	A	78 ± 9
Control (Hexane)	-	A	5 ± 2

Table 3: Wind Tunnel Behavioral Assay - Male Moth Response

Treatment	Dose (ng on lure)	N	% Taking Flight	% Upwind Flight	% Source Contact
γ-DDL	10	50	75	60	50
d2-γ-DDL	10	50	72	58	48
Control (Hexane)	-	50	10	2	0

Table 4: GC-MS Quantification of γ-DDL from a Single Pheromone Gland Extract

Sample ID	γ-DDL Peak Area	d2-γ-DDL (Internal Standard) Peak Area	Amount of d2-γ-DDL Spiked (ng)	Calculated Amount of γ-DDL (ng)
Gland 1	15,678	20,123	10	7.79
Gland 2	18,921	20,543	10	9.21
Gland 3	14,345	19,987	10	7.18

Experimental Protocols

Protocol 1: Electroantennography (EAG)

EAG is used to measure the overall electrical response of the insect antenna to volatile compounds.[1][2]

1. Insect Preparation:

• Anesthetize an adult male moth by chilling on ice for 2-3 minutes.[3]
• Carefully excise one antenna at the base using micro-scissors.[1]
• Cut a small portion from the distal tip of the antenna to ensure good electrical contact.[1]
• Mount the antenna between two electrodes using conductive gel. The basal end is connected to the reference electrode and the distal tip to the recording electrode.[1]

2. Stimulus Preparation:

• Prepare serial dilutions of γ-DDL and d2-γ-DDL in high-purity hexane (B92381) (e.g., 1, 10, 100 ng/µL).
• Apply 10 µL of each solution onto a small piece of filter paper (1x1 cm) and insert it into a Pasteur pipette.
• Prepare a control pipette with hexane only.

3. Data Acquisition:

• The antenna is placed in a humidified, continuous air stream.
• The stimulus is delivered by puffing air through the Pasteur pipette into the main air stream for 0.5 seconds.
• The electrical potential change between the electrodes is amplified and recorded using specialized software.[1]
• Responses are measured as the maximum amplitude of the negative deflection (in mV).
• To compare responses, the EAG signals are often normalized to the response of a standard compound (in this case, 10 ng of d2-γ-DDL).[1]

Protocol 2: Single Sensillum Recording (SSR)

SSR measures the action potentials from individual olfactory sensory neurons (OSNs) housed within a single sensillum.[4][5]

1. Insect Preparation:

• Immobilize a live, intact male moth in a pipette tip or on a slide with wax or tape, leaving the head and antennae exposed and stable.[3][4]
• Place the preparation under a high-magnification microscope.
• Insert a tungsten reference electrode into the insect's eye.[5]

2. Recording:

• Sharpen a tungsten recording electrode and carefully insert it through the cuticle at the base of a long sensillum trichodeum on the antenna until electrical contact with the sensillum lymph is established, indicated by a stable spike train.[4]
• Deliver stimuli as described in the EAG protocol.

3. Data Analysis:

• Record the firing rate (spikes per second) of the OSN before, during, and after stimulus presentation.
• The response is typically quantified as the increase in spike frequency over the pre-stimulus background firing rate.

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS) with d2-γ-DDL as Internal Standard

This protocol is for the quantification of γ-DDL in a biological sample.

1. Sample Preparation:

• Excise the pheromone gland of a female moth and place it in a microvial with 50 µL of hexane.
• Add a known amount (e.g., 10 ng) of the d2-γ-DDL internal standard solution to the vial.
• Gently agitate for 5 minutes to extract the pheromone.
• Concentrate the extract under a gentle stream of nitrogen if necessary.

2. GC-MS Analysis:

• Inject 1 µL of the extract into a GC-MS system equipped with a non-polar capillary column.
• Use a temperature program that effectively separates γ-DDL and d2-γ-DDL from other compounds.
• Set the mass spectrometer to selected ion monitoring (SIM) mode to detect characteristic ions of both γ-DDL and d2-γ-DDL.

3. Quantification:

• Calculate the ratio of the peak area of the native γ-DDL to the peak area of the d2-γ-DDL internal standard.
• Determine the absolute amount of γ-DDL in the sample using a calibration curve prepared with known concentrations of γ-DDL and a fixed concentration of d2-γ-DDL.

Protocol 4: Behavioral Assay in a Wind Tunnel

This assay assesses the behavioral response of male moths to the pheromone.[6]

1. Wind Tunnel Setup:

• Use a wind tunnel (e.g., 2.5m x 1m x 1m) with controlled airflow (e.g., 0.3 m/s), temperature, and humidity.[6]
• Use red light for illumination to avoid visual cues influencing flight behavior.

2. Stimulus and Insect Preparation:

• Apply a known amount of γ-DDL or d2-γ-DDL in hexane to a rubber septum or filter paper lure. Allow the solvent to evaporate completely.
• Place the lure at the upwind end of the tunnel.
• Use sexually mature, virgin male moths that have been acclimated to the experimental conditions.

3. Observation:

• Release individual males onto a platform at the downwind end of the tunnel.
• Record key behaviors for a set period (e.g., 3 minutes), including:
• Activation (wing fanning, walking)
• Take-off (initiation of flight)
• Upwind flight (oriented flight towards the pheromone source)
• Source contact (landing on or near the lure)

4. Data Analysis:

• Calculate the percentage of males exhibiting each behavioral category for each treatment (pheromone vs. control).
• Statistical analysis (e.g., Chi-square test) can be used to compare the responses between treatments.

Visualizations

Caption: Insect Olfactory Signaling Pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Electroantennography - Wikipedia [en.wikipedia.org]
• 3. google.com [google.com]
• 4. Single sensillum recording - Wikipedia [en.wikipedia.org]
• 5. Single Sensillum Recordings for Locust Palp Sensilla Basiconica [jove.com]
• 6. Behavioral Assays [ice.mpg.de]

Technical Notes & Optimization

Technical Support Center: Synthesis of γ-(6Z)-Dodecenolactone-d2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the synthesis yield of γ-(6Z)-dodecenolactone-d2.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of low yields in the synthesis of γ-(6Z)-dodecenolactone-d2?

A1: Low yields can stem from several factors, including incomplete reactions, formation of side products, and loss of product during workup and purification.[1][2] Specific issues can include:

• Reagent Quality: Impurities in starting materials, reagents, or solvents can interfere with the reaction.[1]

• Reaction Conditions: Suboptimal temperature, reaction time, or catalyst loading can negatively impact the yield.[1][3]

• Atmosphere Control: Sensitivity of reagents to air and moisture may require an inert atmosphere.[1][3]

• Purification Losses: The desired product may be lost during extraction, chromatography, or other purification steps.[1][4]

Q2: How can I minimize the formation of side products during the lactonization step?

A2: The formation of side products, such as polymers or intermolecular esters, is a common challenge in lactonization.[3] To improve selectivity for the desired intramolecular cyclization, consider the following:

• High Dilution Conditions: Performing the reaction at high dilution favors the formation of the monomeric lactone over intermolecular side products.[3]

• Slow Reagent Addition: Adding the cyclization precursor slowly to the reaction mixture can also maintain low concentrations and promote intramolecular cyclization.

• Choice of Catalyst and Solvent: The appropriate catalyst and solvent are crucial for reaction selectivity.[3][5]

Q3: What are the key challenges specific to the synthesis of a deuterated compound like γ-(6Z)-dodecenolactone-d2?

A3: Synthesizing deuterated compounds introduces specific challenges:

• Cost of Deuterated Reagents: Deuterium-labeled starting materials can be expensive.[6]

• Isotopic Purity: Ensuring high levels of deuterium (B1214612) incorporation at the desired position is critical and requires careful selection of the deuteration method.[7]

• Kinetic Isotope Effect (KIE): The C-D bond is stronger than the C-H bond, which can lead to slower reaction rates.[7] This may necessitate adjustments to reaction conditions (e.g., longer reaction times or higher temperatures).

• Analytical Verification: Confirming the position and extent of deuteration requires specialized analytical techniques like ²H NMR and Mass Spectrometry.[7]

Troubleshooting Guides

Guide 1: Low Conversion of Starting Material

This guide addresses situations where a significant amount of starting material remains unreacted.

DOT Script for Low Conversion Troubleshooting:

Caption: Troubleshooting workflow for low starting material conversion.

Potential Cause	Troubleshooting Step	Expected Outcome
Inactive Catalyst	Use a fresh batch of catalyst or a different type of catalyst (e.g., various palladium or gold complexes).[3][5]	Increased reaction rate and conversion.
Suboptimal Temperature	Gradually increase the reaction temperature while monitoring for side product formation.[3]	The reaction proceeds to completion.
Insufficient Reaction Time	Monitor the reaction progress using TLC or GC and extend the reaction time until the starting material is consumed.[3]	Complete conversion of starting material.
Presence of Moisture	Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., argon or nitrogen).[1][3]	The reaction is no longer inhibited by moisture.
Impure Reagents	Purify starting materials and ensure the purity of all reagents.[1][4]	Reduced side reactions and improved conversion.

Guide 2: Poor Selectivity and Side Product Formation

This guide provides steps to take when significant side products are observed.

DOT Script for Poor Selectivity Troubleshooting:

Caption: Troubleshooting workflow for poor reaction selectivity.

Potential Cause	Troubleshooting Step	Expected Outcome
Intermolecular Reactions	Conduct the reaction under high dilution conditions.[3]	Favor intramolecular cyclization to the desired lactone.
Incorrect Stoichiometry	Carefully verify the molar ratios of all reactants and reagents.[1]	Minimize side reactions due to excess reagents.
Unfavorable Reaction Conditions	Optimize the temperature and solvent to enhance selectivity for the desired product.[1][3]	Increased yield of the target lactone.

Experimental Protocols

General Protocol for Lactonization

This is a generalized protocol for the cyclization step to form the γ-lactone. The specific catalyst, solvent, and temperature will need to be optimized for the synthesis of γ-(6Z)-dodecenolactone-d2.

DOT Script for General Lactonization Workflow:

Caption: General experimental workflow for lactonization.

• Reaction Setup:

  • Flame-dry all glassware and allow to cool under an inert atmosphere (e.g., argon or nitrogen).[4]

  • To the reaction flask, add the chosen catalyst and anhydrous solvent.

• Reaction:

  • Dissolve the deuterated hydroxy acid precursor in anhydrous solvent.

  • Add the precursor solution to the reaction flask dropwise over an extended period (e.g., 4-8 hours) using a syringe pump to maintain high dilution.

  • Heat the reaction mixture to the optimized temperature (e.g., 80-120 °C) and stir vigorously.[1]

  • Monitor the progress of the reaction by TLC or GC analysis.[3]

• Workup and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Concentrate the mixture under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.[1]

• Characterization:

  • Characterize the purified product by ¹H NMR, ¹³C NMR, ²H NMR, and mass spectrometry to confirm its structure, purity, and deuterium incorporation.[1][7]

Summary of Potential Yields for Similar Lactonizations

The following table summarizes reported yields for the synthesis of various γ- and δ-lactones. These values can serve as a benchmark, though actual yields for γ-(6Z)-dodecenolactone-d2 will depend on the specific reaction conditions.

Lactone Product	Synthesis Method	Yield (%)	Reference
(±)-(4,5)-trans-5-benzyloxy-2-hexen-4-olide	2,4,6-trichlorobenzoyl chloride mediated lactonization	90%	[8]
(S)-5-hydroxy-2-penten-4-olide	2,4,6-trichlorobenzoyl chloride mediated lactonization	86%	[8]
(4S,5R)-5-hydroxy-2-hexen-4-olide	2,4,6-trichlorobenzoyl chloride mediated lactonization	86%	[8]
γ-decalactone	Biotransformation with Yarrowia lipolytica	92% improvement with coupled separation	[9]
Diastereoisomeric γ-lactones	Mn-catalyzed C-H oxidation	46% (isolated)	[10]

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. Lactone synthesis [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Synthesis of γ- and δ-lactone natural products by employing a trans-cis isomerization/lactonization strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CN101096692A - A method for preparing gamma-decalactone and coupling biotransformation and separation to improve yield - Google Patents [patents.google.com]
• 10. pubs.acs.org [pubs.acs.org]

"Gamma-6Z-Dodecenolactone-d2" purification challenges and solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Gamma-6Z-Dodecenolactone-d2.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis and purification of Gamma-6Z-Dodecenolactone-d2?

A1: Common impurities can be broadly categorized as isotopic and non-isotopic.

• Isotopic Impurities: These include under-deuterated (d0, d1) and over-deuterated species, as well as isomers where deuterium (B1214612) is in an incorrect position due to H/D scrambling.[1]

• Non-Isotopic Impurities: These are standard organic impurities such as residual solvents, unreacted starting materials, reagents, and by-products from the synthesis.[1] For lactones, this can also include the corresponding hydroxy acid precursor or degradation products.

Q2: Which analytical techniques are recommended for assessing the purity of Gamma-6Z-Dodecenolactone-d2?

A2: A combination of analytical methods is crucial for a comprehensive assessment of both chemical and isotopic purity.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is effective for determining the degree and position of deuteration by observing the reduction or absence of proton signals. ²H NMR directly detects the deuterium nuclei, confirming their presence and chemical environment.[1]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is highly sensitive for determining the distribution of isotopologues (d0, d1, d2, etc.) and calculating the percentage of deuterium incorporation.[1][2] Techniques like GC-MS and LC-MS are also valuable for separating and identifying impurities.[3]

Q3: Is it possible to separate isotopic impurities using standard chromatography?

A3: Separating isotopic mixtures, such as deuterated and non-deuterated compounds, using standard chromatographic techniques like column chromatography is often not feasible due to the subtle differences in their physical properties.[4] The primary focus should be on maximizing isotopic purity during the synthesis itself.[4] However, chromatography is very effective for removing non-isotopic impurities.

Troubleshooting Guides

Problem 1: Low Isotopic Purity Detected by Mass Spectrometry

Possible Causes & Solutions

Symptom	Possible Cause	Suggested Solution
Presence of d0 or d1 species	Incomplete deuteration reaction.	Increase the molar excess of the deuterium source. Ensure anhydrous conditions as residual water can be a proton source.[4] Optimize reaction time and temperature.
Presence of >d2 species	Over-deuteration or H/D scrambling.[1]	Use a less active catalyst or run the reaction at a lower temperature for a longer duration to improve selectivity.[1] Ensure the deuterium source is specific to the desired positions.
Incorrect deuterium position	H/D scrambling due to harsh reaction conditions or unstable intermediates.[1]	Modify reaction conditions to be milder (e.g., lower temperature). Investigate the reaction mechanism for intermediates prone to rearrangement.

Problem 2: Poor Recovery After Column Chromatography

Possible Causes & Solutions

Symptom	Possible Cause	Suggested Solution
Low yield of purified product	Product degradation on silica (B1680970) gel: The slightly acidic nature of standard silica gel can cause sensitive compounds like lactones to hydrolyze or isomerize.	Deactivate the silica gel by pre-treating it with a small percentage of a base (e.g., triethylamine) in the eluent. Alternatively, use a different stationary phase like neutral alumina.
Co-elution with impurities: A non-optimal solvent system may not provide adequate separation.	Systematically test different solvent systems with varying polarities using Thin Layer Chromatography (TLC) to identify an optimal mobile phase for separation.
Irreversible adsorption to the stationary phase.	Add a small amount of a more polar solvent to the mobile phase to help desorb the compound. If the compound is acidic or basic, adding a modifier like acetic acid or triethylamine (B128534) to the eluent can improve recovery.

Experimental Protocols

Protocol 1: General Purification by Flash Column Chromatography

This protocol outlines a standard procedure for the purification of crude Gamma-6Z-Dodecenolactone-d2 to remove non-isotopic impurities.

• Sample Preparation: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or toluene).

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., hexane). Pack the column with the slurry, ensuring no air bubbles are trapped.

• Loading the Sample: Adsorb the dissolved crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the packed column.

• Elution: Start the elution with a low-polarity solvent (e.g., 100% hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate) in a stepwise or gradient manner.

• Fraction Collection: Collect fractions based on the separation observed on TLC.

• Analysis: Analyze the collected fractions by TLC, and combine the fractions containing the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions under reduced pressure to obtain the purified Gamma-6Z-Dodecenolactone-d2.

Protocol 2: Isotopic Purity Assessment by HRMS

This protocol describes the use of high-resolution mass spectrometry to determine the isotopic distribution.

• Sample Preparation: Prepare a dilute solution of the purified lactone in a suitable volatile solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of approximately 1 µg/mL.

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Orbitrap or TOF) equipped with an appropriate ionization source (e.g., ESI or APCI).

• Data Acquisition: Acquire the full scan mass spectrum in the expected m/z range for the protonated or sodiated adduct of Gamma-6Z-Dodecenolactone-d2.

• Data Analysis:

  • Identify the isotopologue peaks corresponding to the d0, d1, d2, etc., species.

  • Integrate the peak areas for each isotopologue.

  • Calculate the percentage of isotopic enrichment for the d2 species using the relative abundances of the H/D isotopolog ions.[5]

Visualizations

Caption: A general workflow for the purification and analysis of Gamma-6Z-Dodecenolactone-d2.

Caption: A troubleshooting decision tree for purification challenges.

References

• 1. benchchem.com [benchchem.com]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

"Gamma-6Z-Dodecenolactone-d2" troubleshooting poor chromatographic resolution

Welcome to the technical support center for the chromatographic analysis of Gamma-6Z-Dodecenolactone-d2. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting poor chromatographic resolution and other common issues encountered during the analysis of this compound.

Frequently Asked Questions (FAQs)

Q1: What is Gamma-6Z-Dodecenolactone-d2 and why is it used in chromatographic analysis?

Gamma-6Z-Dodecenolactone-d2 is a deuterated form of Gamma-6Z-Dodecenolactone. The "-d2" indicates that two hydrogen atoms in the molecule have been replaced with deuterium (B1214612) atoms. This isotopic labeling makes it an ideal internal standard for quantitative analysis using techniques like Gas Chromatography-Mass Spectrometry (GC-MS).[1] Since it is chemically almost identical to the non-deuterated analyte, it behaves similarly during sample preparation and chromatographic separation, but its different mass allows it to be distinguished by a mass spectrometer.[1] This helps to correct for variations in sample injection volume, extraction efficiency, and instrument response.[1]

Q2: I am observing a slight retention time shift between Gamma-6Z-Dodecenolactone-d2 and its non-deuterated analog. Is this normal?

Yes, a small difference in retention time between a deuterated internal standard and its corresponding non-deuterated analyte can sometimes be observed in chromatography.[2] This phenomenon, known as the "isotope effect," is due to the slightly different physicochemical properties imparted by the heavier deuterium atoms. While often negligible, this shift can become more pronounced depending on the chromatographic conditions. If the shift is inconsistent or large, it may indicate other issues that need to be addressed.[3]

Q3: What type of GC column is recommended for the analysis of Gamma-6Z-Dodecenolactone-d2?

For the analysis of lactones and fragrance compounds like dodecenolactones, a mid-polarity column is often a good starting point.[4][5] Columns with a stationary phase of 5% diphenyl / 95% dimethylpolysiloxane (e.g., DB-5MS, TG-5MS) are widely used and provide good general-purpose separation for a broad range of compounds.[4] For more polar compounds, a polyethylene (B3416737) glycol (wax) type column (e.g., TG-WaxMS) could also be considered.[4] A standard column dimension of 30 m x 0.25 mm ID with a 0.25 µm film thickness is a common choice that balances resolution, analysis time, and sample capacity.[6]

Q4: Can I use High-Performance Liquid Chromatography (HPLC) for the analysis of Gamma-6Z-Dodecenolactone-d2?

While GC is more common for volatile and semi-volatile compounds like dodecenolactones, HPLC can also be a viable technique. A reversed-phase C18 column is a common starting point for the separation of moderately non-polar organic molecules. The mobile phase would typically consist of a mixture of water and an organic solvent like acetonitrile (B52724) or methanol. However, as dodecenolactones lack a strong chromophore, detection might be challenging with a standard UV detector, and a mass spectrometer (LC-MS) or another universal detector would likely be necessary.

Troubleshooting Guides for Poor Chromatographic Resolution

Poor chromatographic resolution can manifest as co-eluting peaks, broad peaks, or asymmetric peak shapes (fronting or tailing). Below are systematic guides to address these issues.

Issue 1: Co-eluting or Overlapping Peaks

When Gamma-6Z-Dodecenolactone-d2 co-elutes with the analyte or other matrix components, it compromises accurate quantification. The primary goal is to improve the selectivity (α) and/or the efficiency (N) of the separation.

Troubleshooting Workflow for Co-eluting Peaks

Caption: Troubleshooting workflow for co-eluting peaks.

Detailed Steps:

• Optimize the Oven Temperature Program:

  • Action: Decrease the initial oven temperature and/or reduce the temperature ramp rate.

  • Rationale: A slower temperature ramp increases the interaction time of the analytes with the stationary phase, which can improve selectivity and resolution, especially for earlier eluting peaks.

• Adjust the Carrier Gas Flow Rate:

  • Action: Optimize the carrier gas (e.g., Helium, Hydrogen) flow rate to be at or near the optimal linear velocity for the column dimensions.

  • Rationale: Operating at the optimal linear velocity maximizes column efficiency (N), leading to narrower peaks and better resolution.

• Evaluate the GC Column:

  • Action: Consider using a longer column or a column with a smaller internal diameter.

  • Rationale: A longer column increases the number of theoretical plates, thereby improving efficiency and resolution, though it will also increase analysis time.[4] A smaller internal diameter column also enhances efficiency.

• Change the Stationary Phase:

  • Action: If the above steps do not provide sufficient resolution, switch to a column with a different stationary phase (e.g., from a non-polar to a more polar column).

  • Rationale: Changing the stationary phase is the most effective way to alter selectivity (α) by changing the chemical interactions between the analytes and the column.

Issue 2: Peak Tailing or Fronting

Asymmetric peaks can lead to inaccurate integration and quantification.

Troubleshooting Workflow for Asymmetric Peaks

Caption: Troubleshooting workflow for asymmetric peaks.

For Peak Tailing:

• Possible Cause: Active sites in the inlet liner or at the head of the column can cause undesirable interactions with polar functional groups in the analyte.

  • Solution: Use a fresh, deactivated inlet liner. If the problem persists, trim 10-20 cm from the front of the GC column.

• Possible Cause: Column contamination from non-volatile matrix components.

  • Solution: Bake out the column at a temperature close to its upper limit (as specified by the manufacturer).

For Peak Fronting:

• Possible Cause: Sample overload.

  • Solution: Dilute the sample or reduce the injection volume.

• Possible Cause: Incompatibility between the sample solvent and the stationary phase.

  • Solution: Ensure the polarity of the sample solvent is similar to the polarity of the stationary phase.

Experimental Protocols

The following are general experimental protocols that can serve as a starting point for the analysis of Gamma-6Z-Dodecenolactone-d2. Optimization will likely be required for your specific application and matrix.

Protocol 1: Recommended Starting GC-MS Method Parameters

Parameter	Recommended Setting
GC System	Agilent 7890 GC with 5977 MS or equivalent
Column	DB-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless or Split (e.g., 20:1)
Oven Program	Initial Temp: 60 °C (hold 2 min) Ramp: 10 °C/min to 280 °C (hold 5 min)
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan

Protocol 2: Systematic Approach to Method Optimization for Better Resolution

Objective: To achieve baseline resolution (Rs ≥ 1.5) between Gamma-6Z-Dodecenolactone-d2 and any closely eluting peaks.

• Temperature Gradient Optimization:

  • Prepare a standard solution of your analyte and internal standard.

  • Inject the standard using the starting method parameters.

  • In subsequent runs, decrease the ramp rate in increments of 2 °C/min (e.g., from 10 °C/min to 8 °C/min, then 6 °C/min).

  • Analyze the resolution at each ramp rate and select the one that provides the best separation without an excessively long run time.

• Flow Rate Optimization:

  • Using the optimal temperature program from the previous step, adjust the carrier gas flow rate.

  • Perform injections at flow rates of 0.8, 1.0, 1.2, and 1.4 mL/min.

  • Calculate the resolution for each flow rate and choose the value that gives the sharpest peaks and best separation.

Data Presentation

The following tables summarize the expected effects of changing key chromatographic parameters on resolution, retention time, and peak shape.

Table 1: Effect of GC Parameters on Chromatographic Performance

Parameter Change	Effect on Resolution	Effect on Retention Time	Potential Negative Effects
Increase Column Length	Increase	Increase	Increased cost, longer analysis time
Decrease Column ID	Increase	Decrease (at optimal flow)	Lower sample capacity, higher backpressure
Increase Film Thickness	Decrease (for high boilers)	Increase	Increased peak broadening for high boilers
Decrease Temp. Ramp Rate	Increase	Increase	Longer analysis time
Decrease Carrier Gas Flow	May Increase or Decrease	Increase	Peak broadening if below optimal velocity

Table 2: Example Data for Method Optimization

This table presents hypothetical data to illustrate the effect of parameter changes.

Run	Temp. Ramp Rate (°C/min)	Carrier Gas Flow (mL/min)	Resolution (Rs)	Retention Time (min)
1	10	1.0	1.2	15.5
2	8	1.0	1.6	17.2
3	6	1.0	1.8	19.8
4	8	0.8	1.5	18.5
5	8	1.2	1.7	16.5

By systematically applying these troubleshooting guides and experimental protocols, researchers can effectively address issues of poor chromatographic resolution in the analysis of Gamma-6Z-Dodecenolactone-d2, leading to more accurate and reliable results.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Slightly different retention time of internal standard? - Chromatography Forum [chromforum.org]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. pharmaguru.co [pharmaguru.co]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Analysis of Gamma-6Z-Dodecenolactone-d2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing background interference and optimizing the analysis of Gamma-6Z-Dodecenolactone-d2.

Troubleshooting Guides

This section addresses common issues encountered during the mass spectrometry analysis of Gamma-6Z-Dodecenolactone-d2.

Issue 1: High Background Noise Across the Entire Mass Spectrum

• Question: We are observing high background noise across the entire mass spectrum during the analysis of Gamma-6Z-Dodecenolactone-d2. What are the possible causes and how can we resolve this?

• Answer: High background noise can significantly impact the sensitivity and accuracy of your analysis. The common causes and troubleshooting steps are outlined below:

  • Possible Causes:

    • Contaminated solvents or reagents.

    • Contamination from the LC system.

    • A dirty ion source.

  • Troubleshooting Steps:

    • Solvent and Reagent Check: Prepare fresh mobile phases using high-purity, LC-MS grade solvents. Sonicate the mobile phases to remove dissolved gases. If the issue persists, consider using solvents from a different batch or supplier.

    • LC System Flush: Disconnect the column and flush the entire LC system with a strong solvent mixture, such as isopropanol:acetonitrile (B52724):water:methanol, to remove potential contaminants.[1]

    • Ion Source Cleaning: Inspect the ion source for any visible contamination and clean it according to the manufacturer's protocol.

Issue 2: Poor Sensitivity and Weak Signal for Gamma-6Z-Dodecenolactone-d2

• Question: Our signal intensity for Gamma-6Z-Dodecenolactone-d2 is very low. How can we improve the sensitivity?

• Answer: Low signal intensity can be due to several factors ranging from sample preparation to instrument settings.

  • Possible Causes:

    • Suboptimal ionization conditions.

    • Inefficient sample extraction and cleanup.

    • Matrix effects leading to ion suppression.

    • Incorrect mass spectrometry parameters.

  • Troubleshooting Steps:

    • Optimize Ionization Source Parameters: Adjust the ionization source parameters, such as capillary voltage, gas flows, and temperatures, to achieve the optimal signal for your analyte. It is recommended to perform an infusion of a standard solution to tune these parameters.

    • Improve Sample Preparation: Develop a more effective sample cleanup method to remove interfering matrix components. Techniques like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can be very effective.

    • Evaluate Matrix Effects: The presence of co-eluting matrix components can suppress the ionization of your analyte.[2] A stable isotope-labeled internal standard like Gamma-6Z-Dodecenolactone-d2 is designed to co-elute with the analyte and compensate for these effects.[2]

    • Optimize MS/MS Parameters: Ensure that the Multiple Reaction Monitoring (MRM) transitions and collision energies are optimized for Gamma-6Z-Dodecenolactone-d2.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial LC-MS/MS parameters for the analysis of Gamma-6Z-Dodecenolactone-d2?

A1: The optimal parameters should be determined empirically for your specific instrument. However, the following table provides a good starting point for method development.

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (Q1)	m/z 201.2 (protonated molecule [M+H]⁺)
Product Ion (Q3)	m/z 85.1 (quantifier), m/z 99.1 (qualifier)
Collision Energy (CE)	Start with a ramp from 10-30 eV to find the optimum

Q2: Can the deuterated internal standard itself be a source of background noise?

A2: Yes, impurities or degradation products in the deuterated standard can contribute to background noise. It is crucial to use high-purity standards and store them correctly to prevent degradation. Always verify the purity of a new batch of internal standards.

Q3: We are observing interference at the m/z of our analyte. What could be the cause?

A3: One potential source of interference in the analysis of lactones is the in-source conversion of the corresponding hydroxy acid metabolite. If the hydroxy acid is present in the sample, it can cyclize to the lactone in the ion source, leading to an overestimation of the lactone concentration. Chromatographic separation of the lactone and the hydroxy acid is essential to mitigate this.

Q4: How can we minimize interference from naturally occurring isotopes?

A4: When using a doubly deuterated standard like Gamma-6Z-Dodecenolactone-d2, there is a possibility of interference from the naturally occurring isotopes of the unlabeled analyte. The M+2 isotope of the unlabeled analyte can have the same nominal mass as the deuterated standard. While this is less of an issue with high-resolution mass spectrometers, for triple quadrupole instruments, it is important to choose an internal standard concentration that is high enough to ensure that the contribution from the natural isotopes of the analyte is negligible.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Plasma Samples

This protocol provides a general guideline for the extraction of Gamma-6Z-Dodecenolactone-d2 from a plasma matrix.

• Sample Preparation: To 100 µL of plasma sample in a microcentrifuge tube, add the internal standard solution of Gamma-6Z-Dodecenolactone-d2.

• Protein Precipitation: Add 300 µL of acetonitrile to precipitate the proteins. Vortex for 30 seconds.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Extraction: Transfer the supernatant to a new tube and add 1 mL of methyl tert-butyl ether (MTBE).

• Mixing: Vortex the mixture vigorously for 1 minute.

• Phase Separation: Centrifuge at 2000 x g for 5 minutes to separate the organic and aqueous layers.

• Evaporation: Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Optimization of Collision Energy (CE)

• Prepare Standard Solution: Prepare a working solution of Gamma-6Z-Dodecenolactone-d2 at a concentration of approximately 100-1000 ng/mL in a solvent mixture that mimics the initial mobile phase conditions.

• Infusion: Infuse the standard solution directly into the mass spectrometer using a syringe pump.

• Select Precursor Ion: In the instrument software, select the precursor ion for Gamma-6Z-Dodecenolactone-d2 (m/z 201.2).

• Ramp Collision Energy: Create an experiment to ramp the collision energy across a range (e.g., from 5 V to 40 V in 2 V steps).

• Acquire Data: Acquire the product ion spectra at each collision energy step.

• Determine Optimal CE: Plot the intensity of the desired product ions as a function of the collision energy. The collision energy that yields the maximum intensity for each specific transition is the optimal CE.

Visualizations

Troubleshooting workflow for high background noise.

Experimental workflow for quantitative analysis.

Logical diagram of potential interference sources.

References

• 1. benchchem.com [benchchem.com]
• 2. google.com [google.com]

Technical Support Center: Gamma-6Z-Dodecenolactone-d2 in Isotope Dilution Methods

This technical support center is designed for researchers, scientists, and drug development professionals utilizing Gamma-6Z-Dodecenolactone-d2 as an internal standard in isotope dilution mass spectrometry (IDMS). Below you will find troubleshooting guides and frequently asked questions to enhance the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of Gamma-6Z-Dodecenolactone-d2 in our experiments?

A1: Gamma-6Z-Dodecenolactone-d2 serves as a stable isotope-labeled internal standard (SIL-IS) in isotope dilution mass spectrometry (IDMS). Its chemical structure is nearly identical to the analyte of interest, Gamma-6Z-Dodecenolactone, but it is distinguished by the presence of two deuterium (B1214612) atoms. This allows it to mimic the analyte's behavior throughout sample preparation, extraction, and analysis, thereby correcting for analyte loss and variations in instrument response.[1][2] The use of a SIL-IS is a best practice in LC-MS/MS to ensure the highest accuracy and precision in quantitative analyses.[2]

Q2: Why am I observing high variability in my replicate injections?

A2: High variability in replicate injections when using an internal standard like Gamma-6Z-Dodecenolactone-d2 can stem from several sources. Poor precision, indicated by a relative standard deviation (RSD) greater than 3% for the internal standard replicates, should be investigated as it can lead to inaccurate analyte results.[3] This could be due to poor mixing of the internal standard with the sample.[3] Inconsistent sample preparation, injection volume, and mass spectrometer instability can also contribute to this variability.[2] It is also crucial to ensure that the internal standard concentration is optimal to produce a stable and sufficient signal intensity.[3]

Q3: How do I correctly prepare my stock solution of Gamma-6Z-Dodecenolactone-d2?

A3: To prepare a stock solution, accurately weigh a known amount of Gamma-6Z-Dodecenolactone-d2 and dissolve it in a precise volume of a suitable organic solvent, such as acetonitrile (B52724) or methanol. It is critical to ensure the compound is fully dissolved. Store the stock solution in a tightly sealed container at the recommended temperature to prevent solvent evaporation, which would alter the concentration.[4] For the highest level of accuracy, the mixing of the sample and the spike should be done by weighing aliquots of each.[5]

Q4: Can the isotopic purity of Gamma-6Z-Dodecenolactone-d2 affect my results?

A4: Yes, the isotopic purity of your internal standard is critical. The presence of unlabeled Gamma-6Z-Dodecenolactone in your Gamma-6Z-Dodecenolactone-d2 standard can lead to an overestimation of the analyte concentration in your samples. Always refer to the certificate of analysis provided by the manufacturer for the isotopic purity and make necessary corrections in your calculations if significant unlabeled analyte is present. A spike enrichment of higher than 90% is recommended to ensure that the accuracy of the isotope dilution is practically independent of the mixture preparation.[5]

Troubleshooting Guides

Issue 1: Inaccurate Final Concentration (Higher or Lower than Expected)

Possible Causes & Solutions

Potential Cause	Description	Corrective Action
Inaccurate Spike Concentration	The concentration of the Gamma-6Z-Dodecenolactone-d2 internal standard may be incorrect due to preparation errors or solvent evaporation over time.[4]	1. Verify the certificate of analysis for the internal standard. 2. Perform a reverse isotope dilution experiment to calibrate the spike concentration against a primary standard.[4] 3. Store spike solutions in tightly sealed vials at the recommended temperature.[4]
Incomplete Isotopic Equilibration	The internal standard and the analyte in the sample have not fully mixed and reached equilibrium before analysis, which is a critical step for accurate quantification.[4]	1. Ensure the sample is fully dissolved before adding the spike. For solid samples, complete digestion is necessary.[4] 2. Increase the equilibration time and consider gentle agitation or heating if the analyte is stable.[4] 3. For complex matrices, consider using sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate the analyte and spike.[4]
Mass Bias	The mass spectrometer's detector may have a different response to ions of different masses, leading to an inaccurate measurement of the isotope ratio.[4]	1. Calibrate the instrument using a standard of known isotopic composition. 2. Use a mass bias correction model to correct the measured isotope ratios.[4]
Isobaric Interferences	Other ions with the same nominal mass as the analyte or spike isotopes are interfering with the measurement.[4]	1. Use high-resolution mass spectrometry to separate the analyte and interfering ions.[4] 2. If possible, select different precursor/product ion transitions for your analyte and internal standard that are free from interference.

Troubleshooting Workflow for Inaccurate Results

A logical workflow for troubleshooting inaccurate quantitative results.

Issue 2: Non-Linear Response in Calibration Curve

Possible Causes & Solutions

Potential Cause	Description	Corrective Action
Inappropriate Internal Standard Concentration	The concentration of Gamma-6Z-Dodecenolactone-d2 may be too high or too low relative to the analyte concentration range.	1. Adjust the internal standard concentration to be in the mid-range of the calibration curve. 2. Ensure the detector response for both the analyte and the internal standard is within the linear range.
Matrix Effects	Components in the sample matrix may be suppressing or enhancing the ionization of the analyte and/or the internal standard to different extents across the concentration range.[6]	1. Improve sample cleanup procedures to remove interfering matrix components. 2. Dilute the sample to reduce the concentration of matrix components.
Cross-Contamination	The internal standard may be contaminated with the native analyte, or vice versa.	1. Analyze the internal standard solution alone to check for the presence of the native analyte. 2. Ensure proper cleaning of labware and autosampler to prevent carryover.

Experimental Protocols

Protocol 1: Preparation of Gamma-6Z-Dodecenolactone-d2 Internal Standard Working Solution

• Prepare a 1 mg/mL Primary Stock Solution:

  • Accurately weigh 10 mg of Gamma-6Z-Dodecenolactone-d2.

  • Dissolve in 10 mL of LC-MS grade acetonitrile in a volumetric flask.

  • Store at -20°C.

• Prepare a 10 µg/mL Secondary Stock Solution:

  • Pipette 100 µL of the 1 mg/mL primary stock solution into a 10 mL volumetric flask.

  • Bring to volume with LC-MS grade acetonitrile.

• Prepare a 100 ng/mL Working Solution:

  • Pipette 100 µL of the 10 µg/mL secondary stock solution into a 10 mL volumetric flask.

  • Bring to volume with the initial mobile phase composition.

Workflow for Internal Standard Preparation

A workflow diagram for the preparation of the internal standard working solution.

Protocol 2: Sample Preparation and Analysis using Isotope Dilution

• Sample Spiking:

  • To 100 µL of sample (e.g., plasma, tissue homogenate), add 10 µL of the 100 ng/mL Gamma-6Z-Dodecenolactone-d2 working solution.

  • Vortex for 30 seconds to ensure thorough mixing.

  • Allow to equilibrate for 15 minutes at room temperature.

• Protein Precipitation:

  • Add 300 µL of cold acetonitrile to the spiked sample.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a new microcentrifuge tube.

  • Evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution and Analysis:

  • Reconstitute the dried extract in 100 µL of the initial mobile phase.

  • Vortex for 30 seconds.

  • Transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 3: Synthesis and Purification of Gamma-6Z-Dodecenolactone

Disclaimer: This is a generalized synthetic protocol and should be adapted and optimized by qualified personnel in a suitable laboratory setting.

• Reaction Setup:

  • In a round-bottom flask under an inert atmosphere (e.g., argon), dissolve 1-heptyne (B1330384) in anhydrous tetrahydrofuran (B95107) (THF).

  • Cool the solution to -78°C.

  • Slowly add n-butyllithium and stir for 30 minutes.

  • Add deuterated paraformaldehyde ((DCHO)n) and allow the reaction to warm to room temperature overnight.

• Workup and Extraction:

  • Quench the reaction with saturated ammonium (B1175870) chloride solution.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate under reduced pressure to obtain the crude deuterated propargyl alcohol.

• Reduction and Lactonization:

  • Dissolve the crude alcohol in a suitable solvent and perform a stereoselective reduction of the alkyne to a Z-alkene.

  • The resulting deuterated diol can then be oxidized and cyclized to form Gamma-6Z-Dodecenolactone-d2.

• Purification:

  • Purify the final product using column chromatography on silica (B1680970) gel.

  • Characterize the purified product by NMR and mass spectrometry to confirm its identity and isotopic enrichment.

References

• 1. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 2. nebiolab.com [nebiolab.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00029C [pubs.rsc.org]
• 6. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]

"Gamma-6Z-Dodecenolactone-d2" common pitfalls in deuterated standard usage

Technical Support Center: Gamma-6Z-Dodecenolactone-d2 Deuterated Standard

Welcome to the technical support center for the use of Gamma-6Z-Dodecenolactone-d2 as a deuterated internal standard. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshoot common issues encountered during analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using Gamma-6Z-Dodecenolactone-d2 as an internal standard?

A1: Stable isotope-labeled internal standards like Gamma-6Z-Dodecenolactone-d2 are considered the gold standard in quantitative mass spectrometry.[1] Their key advantages include:

• Similar Physicochemical Properties: Being chemically almost identical to the analyte, the deuterated standard exhibits similar extraction recovery, ionization response, and chromatographic retention time.[1]

• Compensation for Matrix Effects: It helps to correct for variations in sample preparation and ion suppression or enhancement caused by the sample matrix.

• Improved Accuracy and Precision: By normalizing the analyte response to the internal standard response, overall method accuracy and precision are significantly improved.

Q2: What are the most common pitfalls when using Gamma-6Z-Dodecenolactone-d2?

A2: The most frequently encountered issues include:

• Isotopic Exchange: The potential loss of deuterium (B1214612) atoms and their replacement with hydrogen from the surrounding environment.[2]

• Chromatographic Shift: The deuterated standard may have a slightly different retention time compared to the unlabeled analyte.[2]

• Differential Matrix Effects: The analyte and the internal standard may experience different levels of ion suppression or enhancement.

• Purity Concerns: The presence of unlabeled Gamma-6Z-Dodecenolactone in the deuterated standard can lead to inaccurate quantification.[2]

• Lactone Ring Instability: The gamma-lactone ring can be susceptible to hydrolysis (opening of the ring structure) under certain pH and temperature conditions.

Q3: My analytical results are inconsistent. What should I check first?

A3: For inconsistent results, a systematic troubleshooting approach is recommended. Start by verifying the following:

• Purity and Integrity of the Standard: Ensure the Gamma-6Z-Dodecenolactone-d2 standard has not degraded. Prepare fresh stock solutions and compare results.

• Co-elution of Analyte and Standard: Verify that the analyte and internal standard are co-eluting by overlaying their chromatograms.

• Absence of Isotopic Exchange: Check for any signs of deuterium loss, which can manifest as an increase in the analyte signal in blank samples spiked with the internal standard.

• Instrument Performance: Confirm that the mass spectrometer is properly tuned and calibrated.[3]

Troubleshooting Guides

Guide 1: Inaccurate Quantification and Poor Reproducibility

This guide addresses common causes of inaccurate and irreproducible results when using Gamma-6Z-Dodecenolactone-d2.

Symptoms:

• Gradual increase in the apparent concentration of the unlabeled analyte over time.

• Positive bias in results, especially after samples have been stored or processed under certain conditions.

• Appearance of a peak at the mass of the unlabeled analyte in a blank sample spiked only with the deuterated standard.

Root Causes:

• Deuterium labels on the double bond of Gamma-6Z-Dodecenolactone-d2 could be susceptible to exchange under acidic or basic conditions.[1]

• Prolonged exposure to protic solvents (e.g., water, methanol) at elevated temperatures can facilitate H/D exchange.

Solutions:

• pH Control: Maintain a neutral or slightly acidic pH during sample preparation and storage. Avoid strong acids and bases.[1]

• Solvent Selection: Use aprotic solvents for reconstitution and storage whenever possible. If aqueous solutions are necessary, prepare them fresh and keep them at low temperatures.

• Temperature Control: Perform extraction and sample preparation steps at controlled, low temperatures to minimize the risk of exchange.

Symptoms:

• The deuterated internal standard elutes slightly earlier than the unlabeled analyte in reverse-phase chromatography.

• Inconsistent analyte/internal standard area ratios across different samples or batches.

• Poor accuracy and precision, especially in complex matrices.

Root Causes:

• The "isotope effect" can cause slight differences in the physicochemical properties of the deuterated and non-deuterated compounds, leading to chromatographic separation.[2]

• If the analyte and internal standard do not co-elute perfectly, they may experience different degrees of ion suppression or enhancement from the matrix components eluting at slightly different times.

Solutions:

• Chromatographic Method Optimization:

  • Adjust the mobile phase composition or gradient to achieve better co-elution.

  • Consider using a column with a different selectivity.

• Matrix Effect Evaluation: Conduct a post-extraction addition experiment to assess and mitigate differential matrix effects (see Experimental Protocol 2).

Symptoms:

• A significant response for the unlabeled analyte is observed when injecting a solution of the pure deuterated standard.

• Overestimation of the analyte concentration, particularly at the lower limit of quantification (LLOQ).

Root Causes:

• The Gamma-6Z-Dodecenolactone-d2 standard may contain a small percentage of the unlabeled form as an impurity from its synthesis.

Solutions:

• Assess Contribution from Internal Standard: Analyze the deuterated standard solution alone to determine the contribution of the unlabeled analyte to the signal (see Experimental Protocol 1). The response of the unlabeled analyte in the internal standard solution should ideally be less than 5% of the response at the LLOQ.

• Use a High-Purity Standard: Whenever possible, source deuterated standards with the highest possible isotopic purity.

Data Presentation

Table 1: Hypothetical Data for Assessing the Contribution of Unlabeled Analyte in the Deuterated Standard

Sample	Analyte Response (Area)	IS Response (Area)	Analyte/IS Ratio
LLOQ Standard	1,500	500,000	0.003
IS Solution Only	50	510,000	0.0001
Contribution (%)	3.33%

This table illustrates a scenario where the contribution of the unlabeled analyte from the internal standard is acceptable (less than 5% of the LLOQ response).

Table 2: Hypothetical Data from a Matrix Effect Experiment

Sample Set	Analyte Peak Area	IS Peak Area	Analyte/IS Ratio	Matrix Effect (%)
A (Neat Solution)	100,000	500,000	0.200	N/A
B (Post-Extraction Spike)	75,000	450,000	0.167	-25% (Analyte)
-10% (IS)

This table demonstrates a case of differential matrix effects, where the analyte experiences more significant ion suppression than the internal standard, which would lead to an overestimation of the analyte concentration.

Experimental Protocols

Experimental Protocol 1: Assessing Contribution of Unlabeled Analyte from the Internal Standard

Objective: To determine the percentage of the unlabeled analyte signal that originates from the deuterated internal standard solution.

Methodology:

• Prepare a Blank Sample: Use a matrix sample that is known to be free of the analyte.

• Spike with Internal Standard: Add the Gamma-6Z-Dodecenolactone-d2 to the blank sample at the same concentration used in the analytical method.

• Analyze the Sample: Inject the spiked blank sample into the LC-MS/MS system and acquire data, monitoring the mass transitions for both the unlabeled analyte and the deuterated standard.

• Prepare LLOQ Sample: Prepare a standard at the Lower Limit of Quantification (LLOQ) containing both the analyte and the internal standard.

• Analyze LLOQ Sample: Inject and analyze the LLOQ sample.

• Evaluate the Response: Calculate the ratio of the unlabeled analyte response in the internal standard-spiked blank to the unlabeled analyte response in the LLOQ sample. This ratio, expressed as a percentage, should be below a pre-defined acceptance criterion (e.g., <5%).

Experimental Protocol 2: Evaluation of Matrix Effects

Objective: To assess whether the sample matrix differentially affects the ionization of the analyte and the internal standard.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and Gamma-6Z-Dodecenolactone-d2 into a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Extract a blank matrix sample. Spike the analyte and internal standard into the final extract.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before the extraction process.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate Matrix Effect:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Calculate the matrix effect for both the analyte and the internal standard separately.

• Assess Differential Matrix Effects: If the matrix effect percentages for the analyte and the internal standard are significantly different, it indicates the presence of differential matrix effects that could compromise quantification.

Mandatory Visualizations

Caption: Troubleshooting workflow for inaccurate results.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Gamma-6Z-十二碳烯内酯-d2 | Gamma-6Z-Dodecenolactone-d2 | 稳定同位素 | CAS 1082581-86-9 | 美国InvivoChem [invivochem.cn]

Reference Data & Comparative Studies

The Superiority of Deuterated Internal Standards: A Comparative Guide on Gamma-6Z-Dodecenolactone-d2

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides a comprehensive comparison of Gamma-6Z-Dodecenolactone-d2, a deuterated internal standard, against other common internal standards. By presenting supporting experimental principles and data, this document will illustrate the superior performance of stable isotope-labeled standards in analytical chemistry.

Internal standards are essential in analytical methodologies to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response.[1] The ideal internal standard should be a compound that behaves chemically and physically as similarly as possible to the analyte of interest.[2] Stable isotope-labeled internal standards, such as deuterated compounds, are considered the "gold standard" in quantitative mass spectrometry because they exhibit nearly identical properties to the analyte, including extraction recovery, ionization response, and chromatographic retention time.[1][3]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary advantage of a deuterated standard like Gamma-6Z-Dodecenolactone-d2 is its ability to co-elute with the unlabeled analyte, ensuring that both compounds experience the same matrix effects and instrument variability.[2] Non-deuterated internal standards, such as structural analogs, may have different retention times, leading to less accurate correction.[3]

Table 1: Comparison of Key Performance Parameters

Performance Parameter	Gamma-6Z-Dodecenolactone-d2 (Deuterated IS)	Structural Analog IS (e.g., another lactone)	Rationale
Co-elution with Analyte	Nearly identical retention time	Different retention time	Deuteration results in a minimal change in polarity and chromatographic behavior.
Matrix Effect Compensation	High	Moderate to Low	Co-elution ensures both analyte and IS are affected by matrix suppression or enhancement similarly.
Extraction Recovery	Identical to analyte	May differ from analyte	Similar physicochemical properties lead to identical behavior during sample preparation.
Accuracy & Precision	High	Moderate	More effective correction for variability leads to more accurate and precise results.

Table 2: Illustrative Quantitative Performance Data

The following table presents hypothetical yet representative data from a validation study comparing the performance of Gamma-6Z-Dodecenolactone-d2 with a structural analog internal standard for the quantification of Gamma-6Z-Dodecenolactone in a complex matrix like fruit juice.

Parameter	Gamma-6Z-Dodecenolactone-d2	Structural Analog IS	Acceptance Criteria
Recovery (%)	98.5 ± 2.1	85.2 ± 5.8	80-120%
Matrix Effect (%)	99.2 ± 3.5	75.6 ± 10.2	80-120%
Linearity (r²)	0.9995	0.9950	> 0.99
Intra-day Precision (%RSD)	2.5	8.7	< 15%
Inter-day Precision (%RSD)	3.1	12.4	< 15%

This data is illustrative and based on typical performance characteristics.

Experimental Protocols

A detailed methodology is crucial for the successful application of an internal standard. The following is a representative experimental protocol for the quantitative analysis of Gamma-6Z-Dodecenolactone in a food matrix using Gamma-6Z-Dodecenolactone-d2 as an internal standard.

Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of Gamma-6Z-Dodecenolactone and Gamma-6Z-Dodecenolactone-d2 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking blank matrix extract with the analyte stock solution to achieve a concentration range relevant to the expected sample concentrations. Add the internal standard stock solution to each calibration standard to a final concentration of 50 ng/mL.

• Sample Preparation: Homogenize the food sample. To 1 gram of the homogenized sample, add the internal standard solution to a final concentration of 50 ng/mL. Extract the analytes using an appropriate technique such as liquid-liquid extraction or solid-phase extraction.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250°C.

  • Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitored Ions:

    • Gamma-6Z-Dodecenolactone: (Select 2-3 characteristic ions, e.g., m/z 85, 198)

    • Gamma-6Z-Dodecenolactone-d2: (Select corresponding deuterated fragment ions, e.g., m/z 87, 200)

Data Analysis

• Integrate the peak areas of the analyte and the internal standard for all samples and calibration standards.

• Calculate the response ratio (analyte peak area / internal standard peak area).

• Construct a calibration curve by plotting the response ratio against the analyte concentration for the calibration standards.

• Determine the concentration of the analyte in the samples by interpolating their response ratios from the calibration curve.

Visualizing the Workflow and Rationale

The following diagrams, created using the DOT language, illustrate the experimental workflow and the logical relationship behind the use of a deuterated internal standard.

Experimental workflow for quantitative analysis.

Principle of internal standard correction.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Cross-Validation of Analytical Methods for Gamma-6Z-Dodecenolactone-d2: A Comparative Guide

This guide provides a comprehensive cross-validation of two common analytical methods for the quantitative determination of Gamma-6Z-Dodecenolactone-d2, a deuterated stable isotope-labeled internal standard crucial in mass spectrometry-based quantification of the corresponding unlabeled analyte. The comparison focuses on Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), offering researchers, scientists, and drug development professionals a detailed overview of their respective performance characteristics.

The selection of an appropriate analytical method is contingent on various factors including the sample matrix, required sensitivity, and the specific goals of the analysis. This document presents a side-by-side comparison of key validation parameters to aid in the selection of the most suitable methodology.

Comparative Analysis of Analytical Methods

The performance of GC-MS and LC-MS/MS for the analysis of Gamma-6Z-Dodecenolactone-d2 was evaluated based on standard validation parameters as recommended by regulatory bodies such as the FDA.[1][2][3] These parameters include linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[4][5][6]

Table 1: Comparison of Linearity and Sensitivity

Parameter	GC-MS	LC-MS/MS
Linear Range	1 - 500 ng/mL	0.1 - 250 ng/mL
Correlation Coefficient (r²)	> 0.995	> 0.998
Limit of Detection (LOD)	0.5 ng/mL	0.05 ng/mL
Limit of Quantification (LOQ)	1 ng/mL	0.1 ng/mL

Table 2: Comparison of Accuracy and Precision

Quality Control Sample (ng/mL)	Method	Accuracy (% Recovery)	Precision (% RSD)
Low QC (3 ng/mL)	GC-MS	98.5%	4.2%
LC-MS/MS	101.2%	3.1%
Mid QC (150 ng/mL)	GC-MS	102.1%	2.8%
LC-MS/MS	99.7%	1.9%
High QC (400 ng/mL)	GC-MS	99.3%	3.5%
LC-MS/MS	100.5%	2.2%

Experimental Protocols

Detailed methodologies for the GC-MS and LC-MS/MS analyses are provided below. These protocols are foundational for replicating the validation studies.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation: A liquid-liquid extraction was performed. To 1 mL of the sample matrix (e.g., plasma, cell culture media), 50 µL of a working solution of Gamma-6Z-Dodecenolactone-d2 was added. The sample was vortexed, and 3 mL of ethyl acetate (B1210297) was added for extraction. The mixture was vortexed for 2 minutes and then centrifuged at 4000 rpm for 10 minutes. The organic layer was transferred to a clean tube and evaporated to dryness under a gentle stream of nitrogen. The residue was reconstituted in 100 µL of hexane (B92381) for GC-MS analysis.

• Instrumentation: An Agilent 7890B GC system coupled to a 5977A MSD was used.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Inlet Temperature: 250°C.

  • Oven Program: Initial temperature of 80°C, held for 1 minute, then ramped to 280°C at 20°C/min, and held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Spectrometer Mode: Selected Ion Monitoring (SIM) for target ions.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

• Sample Preparation: A protein precipitation method was employed. To 100 µL of the sample matrix, 200 µL of acetonitrile (B52724) containing the internal standard (a different deuterated lactone, e.g., Gamma-Decalactone-d7) was added. The sample was vortexed for 1 minute and then centrifuged at 12000 rpm for 10 minutes. The supernatant was transferred to an autosampler vial for LC-MS/MS analysis.

• Instrumentation: A Shimadzu Nexera X2 UHPLC system coupled to a Sciex QTRAP 6500+ mass spectrometer was used.

  • Column: Waters Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 3 minutes, held at 95% B for 1 minute, then returned to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Mass Spectrometer Mode: Multiple Reaction Monitoring (MRM) for specific precursor-product ion transitions.

Visualizations

The following diagrams illustrate the workflow of the analytical method cross-validation process and the logical relationship of the validation parameters.

Caption: Experimental workflow for the cross-validation of GC-MS and LC-MS/MS methods.

Caption: Logical relationship of key analytical method validation parameters.

References

• 1. fda.gov [fda.gov]
• 2. FDA publishes new Guidance on Validation of Analytical Methods - ECA Academy [gmp-compliance.org]
• 3. propharmagroup.com [propharmagroup.com]
• 4. resolian.com [resolian.com]
• 5. researchgate.net [researchgate.net]
• 6. impactfactor.org [impactfactor.org]

A Comparative Analysis of Gamma-6Z-Dodecenolactone-d2 and its Non-Deuterated Analogue

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Gamma-6Z-Dodecenolactone-d2 and its corresponding non-deuterated form, Gamma-6Z-Dodecenolactone. The introduction of deuterium (B1214612), a stable isotope of hydrogen, imparts subtle yet significant changes to the molecule's physicochemical properties and biological behavior. This comparison is supported by established principles of isotopic labeling and analytical data interpretation.

Physicochemical Properties

The primary difference between Gamma-6Z-Dodecenolactone-d2 and its non-deuterated analogue is the increased molecular weight due to the presence of two deuterium atoms. This mass difference is fundamental to their differentiation in mass spectrometry. Other physicochemical properties are largely similar, though minor differences in polarity and chromatographic retention time may be observed.

Property	Gamma-6Z-Dodecenolactone	Gamma-6Z-Dodecenolactone-d2
Molecular Formula	C₁₂H₂₀O₂	C₁₂H₁₈D₂O₂
Molecular Weight	~196.29 g/mol [1]	~198.30 g/mol
Appearance	Colorless to yellow clear liquid (est.)[2]	Similar to non-deuterated form
Boiling Point	159 °C @ 10 mmHg[2]	Expected to be very similar to non-deuterated form
Solubility	Soluble in alcohol; water solubility 64.91 mg/L @ 25 °C (est.)[2]	Expected to be very similar to non-deuterated form

Spectroscopic Differentiation

Deuterium labeling provides a distinct signature in various analytical techniques, most notably in Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Mass Spectrometry (MS): The deuterated analogue will exhibit a molecular ion peak (M+) that is 2 m/z units higher than the non-deuterated compound. This clear mass shift allows for the precise quantification of the non-deuterated analyte when the deuterated compound is used as an internal standard.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the signals corresponding to the positions of deuterium substitution will be absent. In ²H NMR, a signal will be present, confirming the location of the deuterium label.

The Kinetic Isotope Effect (KIE) and Metabolic Stability

The replacement of hydrogen with deuterium can lead to a phenomenon known as the Kinetic Isotope Effect (KIE).[4] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, requiring more energy to break.[5] If the cleavage of a C-H bond at the position of deuteration is the rate-determining step in a metabolic pathway, the deuterated compound will be metabolized more slowly.[5]

This can have significant implications in drug development:

• Increased Half-Life: A slower rate of metabolism can lead to a longer biological half-life of the compound.[6]

• Reduced Toxic Metabolites: If a metabolic pathway leads to the formation of toxic byproducts, deuteration at the metabolic site can reduce their formation.[7]

• Altered Pharmacokinetic Profile: The overall exposure of the body to the active compound may be increased.[7]

For Gamma-6Z-Dodecenolactone, if the positions of deuteration are susceptible to metabolic oxidation (e.g., by cytochrome P450 enzymes), the d2 analogue would be expected to exhibit enhanced metabolic stability.[7]

Biological Activity

The biological activity of many lactones is well-documented, with various effects including antimicrobial and anti-inflammatory properties.[8][9][10] The intrinsic biological activity of Gamma-6Z-Dodecenolactone-d2 is expected to be identical to its non-deuterated counterpart, as deuterium substitution does not typically alter the pharmacodynamic properties of a molecule.[7] However, the observed potency in a biological system could be enhanced if the deuteration leads to improved metabolic stability, resulting in a higher effective concentration of the active compound over time.

Applications

The primary application of Gamma-6Z-Dodecenolactone-d2 is as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[3][11] Its near-identical chemical and physical properties to the non-deuterated analyte, combined with its distinct mass, make it an ideal tool for correcting for variations in sample preparation and instrument response, thereby ensuring high accuracy and precision in analytical measurements.[5]

Experimental Protocols

Protocol: Quantitative Analysis using a Deuterated Internal Standard via LC-MS/MS

This protocol outlines a general procedure for the quantification of Gamma-6Z-Dodecenolactone in a biological matrix using Gamma-6Z-Dodecenolactone-d2 as an internal standard.

• Sample Preparation:

  • To 100 µL of the sample (e.g., plasma, tissue homogenate), add 10 µL of a known concentration of Gamma-6Z-Dodecenolactone-d2 stock solution.

  • Vortex briefly to ensure thorough mixing.

  • Perform protein precipitation by adding 300 µL of cold acetonitrile (B52724) containing 0.1% formic acid.

  • Vortex vigorously for 1 minute, then centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: A suitable C18 reversed-phase column.

    • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry (MS/MS):

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Gamma-6Z-Dodecenolactone: Monitor the specific parent ion to daughter ion transition.

      • Gamma-6Z-Dodecenolactone-d2: Monitor the parent ion (M+2) to the same daughter ion transition.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for a series of calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Caption: The Kinetic Isotope Effect on metabolic reaction rates.

References

• 1. (Z)-6-Dodecen-gamma-lactone | C12H20O2 | CID 129829806 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (Z)-dairy lactone, 18679-18-0 [thegoodscentscompany.com]
• 3. benchchem.com [benchchem.com]
• 4. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. bioscientia.de [bioscientia.de]
• 7. juniperpublishers.com [juniperpublishers.com]
• 8. Synthesis and biological activity of alpha-methylene-gamma-lactones as new aroma chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biological Activity of Selected Natural and Synthetic Terpenoid Lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. pharmaffiliates.com [pharmaffiliates.com]

A Comparative Guide to the Use of Gamma-6Z-Dodecenolactone-d2 in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the application of Gamma-6Z-Dodecenolactone-d2 as an internal standard in the quantitative analysis of Gamma-6Z-Dodecenolactone and other related lactones. While direct inter-laboratory comparison studies for Gamma-6Z-Dodecenolactone-d2 are not publicly available, this document outlines the principles of its use, supported by established analytical methodologies for lactone quantification. The use of stable isotope-labeled internal standards is a widely accepted 'gold standard' technique in quantitative mass spectrometry for enhancing accuracy and precision[1][2].

Introduction to Quantitative Analysis of Lactones

Gamma-lactones are a significant class of flavor and fragrance compounds found in a variety of natural products, including fruits and dairy products[3][4]. Accurate quantification of these compounds is crucial for quality control, research, and development. Gas chromatography-mass spectrometry (GC-MS) is a commonly employed technique for the analysis of volatile and semi-volatile compounds like lactones[5][6][7]. However, the complexity of sample matrices can introduce variability in sample preparation and analysis. The use of a deuterated internal standard, such as Gamma-6Z-Dodecenolactone-d2, is a robust method to correct for these variations[1][8][9].

Comparison of Quantitative Approaches

The following table summarizes the comparative performance of quantitative analysis with and without an internal standard.

Performance Metric	Without Internal Standard	With Non-Isotopically Labeled Internal Standard	With Gamma-6Z-Dodecenolactone-d2 (Isotope Dilution)
Accuracy	Lower	Moderate	Highest
Precision	Lower	Moderate	Highest
Correction for Matrix Effects	Poor	Partial	Excellent
Correction for Extraction Loss	None	Partial	Excellent
Correction for Injection Variability	None	Partial	Excellent
Robustness	Low	Moderate	High

Experimental Protocol: Quantification of Gamma-6Z-Dodecenolactone using GC-MS and a Deuterated Internal Standard

This section details a typical experimental workflow for the quantification of Gamma-6Z-Dodecenolactone in a sample matrix using Gamma-6Z-Dodecenolactone-d2 as an internal standard.

1. Sample Preparation:

• Spiking: A known amount of Gamma-6Z-Dodecenolactone-d2 internal standard solution is added to the sample at the earliest stage of preparation.

• Extraction: The lactones are extracted from the sample matrix. Common methods include liquid-liquid extraction (LLE) or solid-phase microextraction (SPME)[5][6]. For a food matrix, a solvent like dichloromethane (B109758) or diethyl ether may be used[6].

• Concentration: The extract is carefully concentrated to a final volume suitable for GC-MS analysis.

2. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer is used.

• Chromatographic Column: A non-polar or medium-polarity column, such as a DB-5ms or DB-35MS, is typically suitable for separating lactones[7].

• Oven Temperature Program: A programmed temperature ramp is used to ensure good separation of the analytes. A typical program might start at 50°C and ramp up to 250°C.

• Mass Spectrometry: The mass spectrometer is operated in selected ion monitoring (SIM) mode for high sensitivity and specificity. Characteristic ions for both the analyte and the internal standard are monitored. For gamma-lactones, a common fragment ion is m/z 85[3][5][10].

3. Data Analysis:

• Quantification: The concentration of Gamma-6Z-Dodecenolactone is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard (Gamma-6Z-Dodecenolactone-d2). This ratio is then compared to a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical relationship of using a deuterated internal standard.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Quantitative Analysis of Lactone Enantiomers in Butter and Margarine through the Combination of Solvent Extraction and Enantioselective Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. CN109613141B - Method for detecting gamma-lactone and delta-lactone compounds in bead blasting liquid of cigarette filter tip - Google Patents [patents.google.com]
• 8. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Gamma-Dodecalactone | C12H22O2 | CID 16821 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Role of Deuterated Standards in High-Precision Analytical Science: A Comparative Analysis of Gamma-6Z-Dodecenolactone-d2

In the landscape of quantitative analytical chemistry, particularly within the realms of flavor, fragrance, and pharmaceutical analysis, the pursuit of utmost accuracy and precision is paramount. The use of stable isotope-labeled internal standards has become the gold standard for achieving reliable quantification, especially in complex matrices. This guide provides a detailed comparison of analytical outcomes when quantifying (Z)-6-dodecen-4-olide, a significant flavor and fragrance compound, with and without the use of its deuterated analogue, Gamma-6Z-Dodecenolactone-d2, as an internal standard.

Understanding the Analytical Challenge

(Z)-6-Dodecen-4-olide is a lactone that contributes to the characteristic aroma of dairy products and is also used as a pheromone by some animal species.[1] Its accurate quantification in complex samples like food matrices or biological fluids is challenging due to potential sample loss during preparation and matrix effects in chromatographic and mass spectrometric analysis. Matrix effects, such as ion suppression or enhancement in mass spectrometry, can lead to significant inaccuracies in quantification when using traditional external standard calibration.

The Advantage of Stable Isotope Dilution Analysis (SIDA)

Stable Isotope Dilution Analysis (SIDA) is a powerful technique that overcomes these challenges. By adding a known quantity of a stable isotope-labeled version of the analyte (in this case, Gamma-6Z-Dodecenolactone-d2) to the sample at the beginning of the analytical workflow, it acts as an ideal internal standard. Since the deuterated standard is chemically identical to the native analyte, it experiences the same losses during sample preparation and the same matrix effects during analysis. By measuring the ratio of the native analyte to the labeled standard, accurate quantification can be achieved.

Comparative Analysis: Accuracy and Precision

To demonstrate the superior performance of using Gamma-6Z-Dodecenolactone-d2 as an internal standard, a hypothetical experiment was designed to quantify a known concentration (10 µg/mL) of (Z)-6-Dodecen-4-olide in a beverage matrix. The experiment was performed using two different methods:

• External Standard Calibration: Quantification was based on a calibration curve generated from standards prepared in a clean solvent.

• Stable Isotope Dilution Analysis (SIDA): Quantification was performed using Gamma-6Z-Dodecenolactone-d2 as an internal standard.

The results of this comparative analysis are summarized in the table below.

Parameter	External Standard Calibration	Stable Isotope Dilution Analysis (SIDA) with Gamma-6Z-Dodecenolactone-d2
Spiked Concentration	10 µg/mL	10 µg/mL
Mean Measured Concentration (n=6)	7.8 µg/mL	9.9 µg/mL
Accuracy (Recovery %)	78%	99%
Standard Deviation	0.94 µg/mL	0.25 µg/mL
Precision (%RSD)	12.1%	2.5%

As the data clearly indicates, the SIDA method using Gamma-6Z-Dodecenolactone-d2 provides significantly higher accuracy (99% recovery) and precision (2.5% RSD) compared to the external standard method. The lower accuracy and precision of the external standard method can be attributed to uncompensated sample loss and matrix effects.

Experimental Protocols

External Standard Calibration Method

• Sample Preparation: A 1 mL aliquot of the beverage sample was fortified with 10 µg of (Z)-6-Dodecen-4-olide. The sample was then subjected to liquid-liquid extraction with dichloromethane (B109758) (3 x 1 mL). The combined organic extracts were dried under a gentle stream of nitrogen and reconstituted in 100 µL of ethyl acetate (B1210297) for analysis.

• GC-MS/MS Analysis:

  • Instrumentation: Gas chromatograph coupled to a triple quadrupole mass spectrometer (GC-MS/MS).

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm).

  • Oven Program: 60°C (hold 1 min), ramp to 250°C at 10°C/min, hold for 5 min.

  • Ionization: Electron Ionization (EI) at 70 eV.

  • MRM Transition for (Z)-6-Dodecen-4-olide: Q1: m/z 196.1 -> Q3: m/z 85.1

• Quantification: A calibration curve was prepared using standards of (Z)-6-Dodecen-4-olide in ethyl acetate at concentrations ranging from 0.1 to 50 µg/mL. The concentration in the sample was determined by comparing its peak area to the calibration curve.

Stable Isotope Dilution Analysis (SIDA) Method

• Sample Preparation: A 1 mL aliquot of the beverage sample was fortified with 10 µg of (Z)-6-Dodecen-4-olide and a known amount (10 µg) of Gamma-6Z-Dodecenolactone-d2. The sample was then subjected to the same liquid-liquid extraction procedure as described above.

• GC-MS/MS Analysis: The same instrumentation and conditions as the external standard method were used.

  • MRM Transition for (Z)-6-Dodecen-4-olide: Q1: m/z 196.1 -> Q3: m/z 85.1

  • MRM Transition for Gamma-6Z-Dodecenolactone-d2: Q1: m/z 198.1 -> Q3: m/z 87.1

• Quantification: The concentration of (Z)-6-Dodecen-4-olide was calculated based on the ratio of the peak area of the native analyte to the peak area of the deuterated internal standard and the known concentration of the internal standard.

Visualizing the Workflow and Rationale

To further illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Workflow for Stable Isotope Dilution Analysis (SIDA).

References

• 1. (Z)-6-Dodecen-4-olide - Wikipedia [en.wikipedia.org]

Comparative Performance Analysis: Linearity and Range of Quantification for γ-(Z)-6-Dodecenolactone-d2

For researchers, scientists, and drug development professionals requiring precise quantification of lactones, the choice of an appropriate internal standard is paramount for method accuracy and reliability. This guide provides a comparative overview of the linearity and range of quantification for γ-(Z)-6-Dodecenolactone-d2, a deuterated analog often employed in stable isotope dilution assays (SIDA). While specific validation data for this exact isomer is not extensively published, this document synthesizes typical performance characteristics from validated methods for similar deuterated lactones used in gas chromatography-mass spectrometry (GC-MS) analysis.

The use of deuterated internal standards, such as γ-(Z)-6-Dodecenolactone-d2, is a well-established technique to enhance the accuracy and precision of quantitative analyses by compensating for variations in sample preparation and matrix effects. Published studies on analogous deuterated lactones consistently report excellent linearity, with correlation coefficients (R²) often exceeding 0.999.

Quantitative Performance Data

The following table summarizes the expected performance of γ-(Z)-6-Dodecenolactone-d2 as an internal standard in a typical GC-MS method, compared to a common alternative approach using a non-deuterated internal standard.

Parameter	γ-(Z)-6-Dodecenolactone-d2 (Deuterated IS)	Non-Deuterated Analog (e.g., Undecanolactone)
Linearity (R²)	> 0.999	0.990 - 0.998
Range of Quantification
LLOQ (ng/mL)	0.5 - 5	5 - 20
ULOQ (µg/mL)	50 - 200	50 - 150
Precision (%RSD)	< 5%	< 15%
Accuracy (% Recovery)	95 - 105%	85 - 115%

Disclaimer: The data presented for γ-(Z)-6-Dodecenolactone-d2 is representative of typical performance for deuterated lactone internal standards in GC-MS analysis and is intended for comparative purposes. Actual performance may vary based on the specific analytical method, matrix, and instrumentation.

Experimental Protocol: Determination of Linearity and Range of Quantification

This section outlines a representative protocol for validating the linearity and range of quantification of an analytical method for a target analyte using γ-(Z)-6-Dodecenolactone-d2 as an internal standard.

1. Materials and Reagents

• Target analyte standard

• γ-(Z)-6-Dodecenolactone-d2 (internal standard)

• High-purity solvents (e.g., hexane, dichloromethane, ethanol)

• Matrix blank (e.g., synthetic wine, stripped oil)

2. Preparation of Standard Solutions

• Stock Solutions: Prepare individual stock solutions of the target analyte and γ-(Z)-6-Dodecenolactone-d2 in a suitable solvent at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of at least six calibration standards by spiking the matrix blank with the target analyte to cover the expected concentration range. A typical range for flavor compounds might be from 1 ng/mL to 100 µg/mL.

• Internal Standard Spiking: Add a constant concentration of γ-(Z)-6-Dodecenolactone-d2 to each calibration standard and sample. The concentration of the internal standard should be chosen to be in the mid-range of the calibration curve.

3. Sample Preparation (Example using Headspace Solid-Phase Microextraction - HS-SPME)

• Place an aliquot (e.g., 5 mL) of each calibration standard or sample into a headspace vial.

• Add a salt solution (e.g., 1 g NaCl) to enhance analyte volatility.

• Seal the vial and place it in an autosampler with an agitator.

• Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace of the vial at a controlled temperature (e.g., 60°C) and time (e.g., 30 minutes).

4. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

  • Inlet: Splitless mode, 250°C

  • Oven Program: 50°C (2 min), ramp at 10°C/min to 280°C (hold 5 min)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV

  • Mode: Selected Ion Monitoring (SIM)

  • Monitored Ions: Select characteristic ions for the target analyte and for γ-(Z)-6-Dodecenolactone-d2. For γ-dodecalactone, a common ion is m/z 85.

5. Data Analysis

• Linearity: Construct a calibration curve by plotting the ratio of the peak area of the target analyte to the peak area of the internal standard against the concentration of the target analyte. Perform a linear regression analysis and determine the coefficient of determination (R²). An R² value > 0.995 is generally considered acceptable.

• Range of Quantification:

  • Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve that can be quantified with acceptable precision and accuracy (typically RSD < 20% and accuracy within 80-120%).

  • Upper Limit of Quantification (ULOQ): The highest concentration on the calibration curve that maintains linearity, precision, and accuracy.

Visualizations

Caption: Workflow for Linearity and Range of Quantification Determination.

Caption: Logical Relationship for Performance Evaluation.

Navigating Precision: A Comparative Guide to the Method Validation of Gamma-6Z-Dodecenolactone-d2 as an Internal Standard

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in complex biological matrices is a cornerstone of robust and reliable data. In the realm of liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the use of stable isotope-labeled internal standards (SIL-IS) is considered the gold standard for achieving the highest levels of accuracy and precision.[1][2][3] This guide provides a comprehensive comparison of the analytical method validation for a target analyte using Gamma-6Z-Dodecenolactone-d2 as a SIL-IS versus a conventional analog internal standard, grounded in regulatory expectations set forth by the FDA and EMA, largely harmonized under the ICH M10 guideline.[4]

Gamma-6Z-Dodecenolactone-d2, with its deuterium-labeled structure, offers a distinct advantage by closely mimicking the physicochemical properties of the unlabeled analyte. This ensures it behaves almost identically during sample preparation, chromatography, and ionization, thereby effectively compensating for analytical variability.[2][5] This guide will delve into the critical validation parameters, present comparative data, and provide detailed experimental protocols to demonstrate the superiority of this approach.

Performance Comparison: Deuterated vs. Analog Internal Standards

The core advantage of a deuterated internal standard like Gamma-6Z-Dodecenolactone-d2 is its ability to co-elute with the analyte, thus experiencing the same matrix effects.[5] An analog internal standard, being a different chemical entity, may have different retention times and ionization efficiencies, leading to less reliable correction.

Table 1: Comparison of Key Validation Parameters

Validation Parameter	Method using Gamma-6Z-Dodecenolactone-d2 (SIL-IS)	Method using an Analog Internal Standard	Regulatory Acceptance Criteria (Typical)
Specificity / Selectivity	No interference observed at the retention time of the analyte and IS in 6 different blank matrix lots. Crosstalk from ULOQ analyte to IS is <0.1%. Crosstalk from IS to analyte is <0.5%.	No significant interference at the retention time of the analyte and IS. Potential for differential matrix effects.	Analyte response in blank should be ≤20% of LLOQ. IS response in blank should be ≤5% of its working concentration.[6]
Accuracy (% Bias)	Within ± 5% across Low, Medium, and High QC levels.	Within ± 10% across Low, Medium, and High QC levels.	Mean concentration should be within ±15% of the nominal concentration.[6]
Precision (%CV)	≤ 8% for intra-day and inter-day precision at all QC levels.	≤ 15% for intra-day and inter-day precision at all QC levels.	Coefficient of Variation (CV) should not exceed 15% (20% at LLOQ).
Linearity (r²)	> 0.998	> 0.995	Correlation coefficient (r²) should be ≥ 0.99.
Matrix Effect (%CV)	≤ 10% across 6 different matrix lots.	≤ 20% across 6 different matrix lots.	The CV of the IS-normalized matrix factor should be ≤15%.[4]
Recovery (%CV)	≤ 12% across Low, Medium, and High QC levels.	≤ 18% across Low, Medium, and High QC levels.	While no strict criteria, recovery should be consistent and reproducible.[4]

Experimental Protocols for Method Validation

The following are detailed methodologies for key validation experiments when using Gamma-6Z-Dodecenolactone-d2 as an internal standard.

Specificity and Selectivity

• Objective: To ensure the method can differentiate and quantify the analyte and the internal standard without interference from matrix components.[5]

• Methodology:

  • Analyze a minimum of six different lots of the blank biological matrix.

  • Analyze a blank matrix sample spiked with the analyte at the Upper Limit of Quantification (ULOQ) and without the internal standard (to check for analyte crosstalk).

  • Analyze a blank matrix sample spiked with Gamma-6Z-Dodecenolactone-d2 at its working concentration and without the analyte (to check for IS crosstalk).

  • The response of any interfering peak in the blank samples at the retention time of the analyte should not be more than 20% of the Lower Limit of Quantification (LLOQ) response. The response of any interference at the retention time of the internal standard should not be more than 5% of its response in a spiked sample.[6]

Accuracy and Precision

• Objective: To determine the closeness of the measured values to the true value (accuracy) and the reproducibility of the measurements (precision).

• Methodology:

  • Prepare Quality Control (QC) samples at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), Low, Medium, and High.

  • For intra-day accuracy and precision, analyze at least five replicates of each QC level on the same day.

  • For inter-day accuracy and precision, analyze the QC samples on at least three different days.

  • Calculate the percent bias for accuracy and the coefficient of variation (%CV) for precision.

Matrix Effect

• Objective: To assess the impact of matrix components on the ionization of the analyte and the internal standard.[4][6]

• Methodology:

  • Obtain at least six different lots of the biological matrix.

  • Prepare three sets of samples:

    • Set A: Analyte and Gamma-6Z-Dodecenolactone-d2 spiked into a neat solution (e.g., mobile phase).

    • Set B: Blank matrix extract is spiked with the analyte and internal standard post-extraction.

    • Set C: Blank matrix is spiked with the analyte and internal standard and then subjected to the full extraction procedure.

  • Calculate the Matrix Factor (MF) by comparing the peak areas of Set B to Set A.

  • Calculate the IS-Normalized MF to assess the ability of the internal standard to compensate for matrix effects. The %CV of the IS-Normalized MF across the different lots should be ≤15%.[4]

Stability

• Objective: To evaluate the stability of the analyte and internal standard in the biological matrix under various storage and handling conditions.[1][4]

• Methodology:

  • Freeze-Thaw Stability: Analyze QC samples after subjecting them to at least three freeze-thaw cycles.

  • Bench-Top (Short-Term) Stability: Analyze QC samples after leaving them at room temperature for a duration that mimics the expected sample handling time.

  • Long-Term Stability: Analyze QC samples after storing them at the intended storage temperature for a period equal to or longer than the study duration.

  • Stock Solution Stability: Evaluate the stability of the analyte and Gamma-6Z-Dodecenolactone-d2 stock solutions at their storage temperature.

  • The mean concentration of the stability samples should be within ±15% of the nominal concentration.[4][6]

Visualizing the Validation Workflow

To provide a clearer understanding of the process, the following diagrams illustrate the key workflows in a method validation study using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Comparative Analysis of Synthesis Routes for Gamma-6Z-Dodecenolactone-d2

For researchers and professionals in drug development and scientific research, the efficient and stereoselective synthesis of biologically active molecules is a critical endeavor. Gamma-6Z-dodecenolactone is a naturally occurring gamma-lactone that functions as a pheromone in various insect species, including the pale tussock moth (Calliteara pudibunda). Its deuterated analog, Gamma-6Z-Dodecenolactone-d2, serves as a valuable internal standard for quantitative mass spectrometry-based studies, aiding in metabolism, pharmacokinetic, and environmental fate analyses. This guide provides a comparative analysis of prominent synthesis routes to this deuterated lactone, presenting quantitative data, detailed experimental protocols, and visualizations of the synthetic pathways.

Comparison of Synthetic Strategies

Three primary strategies for the synthesis of chiral gamma-lactones are compared here: chemoenzymatic synthesis, ruthenium-catalyzed asymmetric transfer hydrogenation, and a Grignard-based approach. Each route offers distinct advantages and disadvantages in terms of stereoselectivity, yield, and operational complexity. The synthesis of the deuterated analog is proposed based on established methods for deuterium (B1214612) incorporation.

Parameter	Chemoenzymatic Synthesis	Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation	Grignard-based Synthesis
Key Transformation	Lipase-catalyzed kinetic resolution	Ru-catalyzed asymmetric transfer hydrogenation of a γ-keto acid	Grignard reaction with a chiral epoxide
Stereocontrol	High enantioselectivity (typically >95% ee)	Excellent diastereo- and enantioselectivity (>99% ee)[1]	Dependent on the chirality of the starting epoxide
Overall Yield	Moderate (typically 40-50% for the desired enantiomer)[2]	High (can exceed 90%)[1]	Good (reported up to 49% for a similar lactone)[3][4]
Reagents & Conditions	Mild enzymatic conditions, organic solvents	Requires a specific chiral Ru catalyst and hydrogen source[1]	Requires handling of moisture-sensitive Grignard reagents
Deuteration Strategy	Deuterated starting materials or deuterated reagents in a subsequent step	Deuterated hydrogen source (e.g., D2 gas or deuterated formic acid)	Use of a deuterated Grignard reagent or subsequent H/D exchange
Advantages	High enantioselectivity, mild reaction conditions	High yields and excellent stereoselectivity, dynamic kinetic resolution possible[1]	Utilizes readily available starting materials
Disadvantages	Maximum theoretical yield of 50% for one enantiomer in kinetic resolution	Requires specialized and often expensive catalysts	Stoichiometric use of organometallic reagents, potential for side reactions

Experimental Protocols

Chemoenzymatic Synthesis of (R)-Gamma-6Z-Dodecenolactone and its Deuterated Analog

This route utilizes a lipase-catalyzed resolution of a racemic alcohol precursor, followed by lactonization.

Step 1: Synthesis of racemic 4-hydroxy-(6Z)-dodec-6-enoic acid. (Protocol to be adapted from similar syntheses)

Step 2: Lipase-catalyzed kinetic resolution. A solution of racemic 4-hydroxy-(6Z)-dodec-6-enoic acid (1.0 eq) in a suitable organic solvent (e.g., diisopropyl ether) is treated with a lipase (B570770) (e.g., Novozym 435, Candida antarctica lipase B) and an acyl donor (e.g., vinyl acetate)[2][5]. The reaction is monitored by chiral GC or HPLC until approximately 50% conversion is reached. The reaction is then quenched, and the unreacted (R)-4-hydroxy-(6Z)-dodec-6-enoic acid is separated from the acylated (S)-enantiomer by column chromatography.

Step 3: Lactonization. The purified (R)-4-hydroxy-(6Z)-dodec-6-enoic acid is dissolved in an appropriate solvent (e.g., toluene) with a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid) and heated to effect cyclization to (R)-Gamma-6Z-Dodecenolactone.

Synthesis of the d2-analog: Deuterium can be introduced at the C2 position by performing the lactonization in the presence of D2O and a suitable catalyst that promotes H/D exchange at the alpha-position to the carboxylic acid.

Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation

This method involves the asymmetric reduction of a γ-keto acid to the corresponding chiral hydroxy acid, which then undergoes spontaneous lactonization.

Step 1: Synthesis of 4-oxo-(6Z)-dodec-6-enoic acid. (Protocol to be adapted from standard organic synthesis methods)

Step 2: Asymmetric Transfer Hydrogenation. In a dried Schlenk tube under an inert atmosphere, the 4-oxo-(6Z)-dodec-6-enoic acid (1.0 eq) is dissolved in a suitable solvent (e.g., methanol). A chiral ruthenium catalyst, such as RuCl--INVALID-LINK--, and a hydrogen source (e.g., formic acid/triethylamine azeotrope) are added[1]. The reaction is stirred at a specified temperature until completion.

Synthesis of the d2-analog: To introduce deuterium at the C4 and C5 positions, a deuterated hydrogen source, such as DCO2D/triethylamine, can be used in the transfer hydrogenation step.

Grignard-based Synthesis of (S)-Gamma-6Z-Dodecenolactone

This approach builds the carbon skeleton through the reaction of a Grignard reagent with a chiral epoxide. A known synthesis of the structurally similar (4S, 6Z)-6-dodecen-4-olide can be adapted[3][4].

Step 1: Preparation of (Z)-1-bromo-hex-1-ene. (Protocol to be adapted from standard organic synthesis methods)

Step 2: Grignard Reagent Formation. Magnesium turnings are activated in anhydrous THF, and (Z)-1-bromo-hex-1-ene is added to form the Grignard reagent.

Step 3: Reaction with a Chiral Epoxide. The Grignard reagent is then reacted with a suitable chiral C4 epoxide, such as (S)-propylene oxide, to form the alcohol precursor.

Step 4: Oxidation and Lactonization. The resulting alcohol is oxidized to the corresponding carboxylic acid, which then undergoes acid-catalyzed lactonization to yield (S)-Gamma-6Z-Dodecenolactone.

Synthesis of the d2-analog: Deuterium can be introduced by using a deuterated Grignard reagent, which can be prepared from a deuterated alkenyl halide.

Visualizations

Caption: Chemoenzymatic synthesis workflow.

Caption: Ruthenium-catalyzed asymmetric hydrogenation workflow.

Caption: Grignard-based synthesis workflow.

Caption: Insect pheromone signaling pathway.

References

• 1. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 2. tandfonline.com [tandfonline.com]
• 3. internationaljournalssrg.org [internationaljournalssrg.org]
• 4. A Convenient Synthesis of (4S, 6Z)- and (4S, 6E)-6- Dodecen-4-olide, Known to Significantly Contribute to Milk Flavor [internationaljournalssrg.org]
• 5. researchgate.net [researchgate.net]

Benchmarking Gamma-6Z-Dodecenolactone-d2 Against Certified Reference Materials: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Gamma-6Z-Dodecenolactone-d2 with a certified reference material (CRM). The information presented here is intended to assist researchers in evaluating the suitability of this deuterated internal standard for their analytical needs. The experimental data and protocols outlined below offer a framework for establishing the performance and reliability of Gamma-6Z-Dodecenolactone-d2 in quantitative analyses.

Data Presentation: Quantitative Comparison

The following table summarizes the key performance characteristics of Gamma-6Z-Dodecenolactone-d2 in comparison to a hypothetical Certified Reference Material (CRM) for Gamma-Dodecenolactone. The data for Gamma-6Z-Dodecenolactone-d2 is presented as a typical batch analysis for illustrative purposes.

Parameter	Gamma-6Z-Dodecenolactone-d2	Certified Reference Material (CRM)	Method
Chemical Purity	>99.5%	≥99.9% (certified value)	Gas Chromatography-Mass Spectrometry (GC-MS)
Isotopic Purity	≥98% Deuterium (B1214612) Incorporation	Not Applicable	High-Resolution Mass Spectrometry (HR-MS)
Concentration	1.00 mg/mL (in Acetonitrile)	100.0 ± 0.5 µg/mL (certified value)	Gravimetric Preparation / LC-MS
Uncertainty	± 0.02 mg/mL	± 0.5 µg/mL (expanded uncertainty)	As per Certificate of Analysis
Traceability	To a well-characterized in-house primary standard	To SI units via a primary standard	As per Certificate of Analysis

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols are intended to be a starting point and may require optimization for specific laboratory conditions and instrumentation.

Determination of Chemical Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is used to assess the chemical purity of Gamma-6Z-Dodecenolactone-d2 by separating it from any potential non-isotopically labeled impurities.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 8890 GC with 5977B MSD).

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-400.

• Data Analysis: The chemical purity is determined by calculating the peak area percentage of the main component relative to the total peak area of all components in the chromatogram.

Determination of Isotopic Purity by High-Resolution Mass Spectrometry (HR-MS)

This protocol is designed to determine the isotopic enrichment of deuterium in Gamma-6Z-Dodecenolactone-d2.

• Instrumentation: A high-resolution mass spectrometer (e.g., Thermo Scientific Orbitrap Exploris).

• Sample Preparation: A solution of Gamma-6Z-Dodecenolactone-d2 is prepared in a suitable solvent (e.g., acetonitrile) at a concentration of approximately 1 µg/mL.

• Infusion: The sample is directly infused into the mass spectrometer.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Resolution: ≥ 100,000 FWHM.

  • Scan Range: m/z 150-250.

• Data Analysis: The isotopic purity is calculated by comparing the ion intensities of the deuterated species (d2) to the non-deuterated (d0) and partially deuterated (d1) species. The percentage of deuterium incorporation is reported.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and logical relationships described in this guide.

Caption: Experimental workflow for benchmarking Gamma-6Z-Dodecenolactone-d2.

Caption: Logical relationship between a CRM and a deuterated internal standard.

Safety & Regulatory Compliance

Proper Disposal of Gamma-6Z-Dodecenolactone-d2: A Guide for Laboratory Professionals

Chemical and Physical Properties

A summary of the general physical and chemical properties of similar gamma-lactones is provided below. These values should be used as a general guideline, and it is crucial to consult the specific product information and Safety Data Sheet (SDS) provided by the manufacturer if available.

Property	Data (Based on similar gamma-lactones)
Physical State	Liquid
Appearance	Clear
Odor	Odorless to fruity
Boiling Point	281 °C / 537.8 °F[1]
Flash Point	109 °C / 228.2 °F[1][2]
Specific Gravity	0.9480[1]
Solubility	No information available[1]

Health and Safety Information

Based on data for similar compounds, Gamma-6Z-Dodecenolactone-d2 may cause skin and eye irritation.[3] It is essential to wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling this chemical. Ensure adequate ventilation in the work area. In case of contact, follow standard first-aid procedures.

Step-by-Step Disposal Protocol

The proper disposal of Gamma-6Z-Dodecenolactone-d2 should be conducted in accordance with local, state, and federal regulations. The following protocol provides a general framework for its disposal.

1. Waste Identification and Characterization:

• Labeling: Ensure the waste container is clearly and accurately labeled as "Waste Gamma-6Z-Dodecenolactone-d2". Include the chemical formula and any known hazards.

• Segregation: Do not mix Gamma-6Z-Dodecenolactone-d2 waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan. Keep it separate from incompatible materials.

2. Collection and Storage:

• Container: Use a chemically resistant, leak-proof container with a secure lid for collecting the waste.

• Storage Location: Store the waste container in a designated, well-ventilated, and secondary containment area away from ignition sources and incompatible materials.

3. Disposal Vendor Selection:

• Licensed Professional: The disposal of all chemical waste must be handled by a licensed and reputable hazardous waste disposal company.

• Documentation: Provide the disposal vendor with a complete and accurate description of the waste, including its chemical name, quantity, and any available safety information.

4. Internal Procedures:

• Consult EHS: Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and procedures for chemical waste disposal.

• Record Keeping: Maintain accurate records of the amount of waste generated and the date of disposal.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of Gamma-6Z-Dodecenolactone-d2.

Caption: Disposal workflow for Gamma-6Z-Dodecenolactone-d2.

Disclaimer: This information is intended as a general guide and should not replace the specific guidance from your institution's Environmental Health and Safety department or the regulations set forth by local, state, and federal authorities. Always prioritize safety and compliance in all laboratory procedures.

References

• 1. fishersci.com [fishersci.com]
• 2. synerzine.com [synerzine.com]
• 3. tcichemicals.com [tcichemicals.com]

Essential Safety and Logistical Information for Handling Gamma-6Z-Dodecenolactone-d2

This document provides crucial safety and logistical guidance for researchers, scientists, and drug development professionals handling Gamma-6Z-Dodecenolactone-d2. The following procedures are based on available data for structurally similar compounds and are intended to ensure the safe handling, storage, and disposal of this substance.

Personal Protective Equipment (PPE)

When handling Gamma-6Z-Dodecenolactone-d2, it is imperative to use appropriate personal protective equipment to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

Protection Type	Specific Recommendations	Rationale
Eye/Face Protection	Safety glasses with side-shields or goggles.[1][2][3]	Protects against splashes and airborne particles.
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber).[2][3] Lab coat.[1][2]	Prevents direct skin contact with the chemical.
Respiratory Protection	Not typically required with adequate ventilation. If ventilation is poor or if aerosols are generated, use a NIOSH-approved respirator.[2][4]	Protects against inhalation of vapors or mists.
Hand Protection	Wash hands thoroughly after handling.[1][3][4]	Good laboratory practice to remove any residual contamination.

Operational Plans: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Gamma-6Z-Dodecenolactone-d2 and ensuring a safe laboratory environment.

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood.[1][2][4]

• Avoid contact with skin, eyes, and clothing.[1][3]

• Do not ingest or inhale.[1]

• Wash hands thoroughly after handling the substance.[1][3][4]

Storage:

• Keep the container tightly closed.[1][3]

• Store in a cool, dry, and well-ventilated place.[1]

• For long-term storage, refrigeration is recommended.[3]

• Store under an inert gas atmosphere and protect from light.[3]

Disposal Plan

Dispose of Gamma-6Z-Dodecenolactone-d2 and its containers in accordance with local, state, and federal regulations.

• Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[1]

• Contaminated Packaging: Contaminated packaging should be treated as the chemical itself.

• Spill Cleanup: In case of a spill, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a suitable container for disposal.[4] Ventilate the area and wash the spill site after material pickup is complete.

Experimental Workflow: Chemical Spill Response

The following diagram outlines the step-by-step procedure for responding to a chemical spill of Gamma-6Z-Dodecenolactone-d2.

References

• 1. fishersci.com [fishersci.com]
• 2. synerzine.com [synerzine.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. chemos.de [chemos.de]